Piperidine D10

• CAS: 45393-79-1

Core Science & Biosynthesis

Whitepaper: Physical and Chemical Properties of Piperidine-d10

Subtitle: Mechanistic Insights, Analytical Workflows, and Isotopic Applications in Drug Development

Introduction: The Dynamic Role of Deuterated Piperidines

In my tenure as a Senior Application Scientist overseeing isotopic labeling and drug development workflows, I have frequently observed researchers treating deuterated reagents as passive, inert background matrices. However, compounds like Piperidine-d10 (C5D10NH) and its fully deuterated counterpart Piperidine-d11 (C5D11N) are highly dynamic participants in chemical systems.

The piperidine ring is a ubiquitous pharmacophore in medicinal chemistry. By replacing the carbon-bound protiums with deuterium, researchers can fundamentally alter the molecule's pharmacokinetic profile without changing its 3D spatial geometry. Understanding the nuanced physical and chemical properties of Piperidine-d10 is critical for leveraging its full potential in quantitative NMR (qNMR), complex synthesis, and the development of next-generation active pharmaceutical ingredients (APIs)[1].

Isotopic Causality: Piperidine-d10 vs. Piperidine-d11

A common point of confusion in isotopic workflows is the distinction between Piperidine-d10 and Piperidine-d11.

• Piperidine-d11 (C5D11N) is the fully deuterated isotopologue.

• Piperidine-d10 (C5D10NH) features a fully deuterated carbon ring, but retains a protium at the secondary amine position[2].

The Causality of H/D Exchange: The N-H proton in piperidine is highly labile. When Piperidine-d11 is introduced into a protic environment (such as H2O, CH3OH, or biological media), the nitrogen-bound deuterium instantly undergoes isotopic exchange with the solvent's proton pool, generating Piperidine-d10 in situ[3]. Consequently, unless strictly anhydrous and aprotic conditions are maintained, researchers are functionally working with the chemical properties and reactivity of Piperidine-d10.

Comparative Physical Properties

The substitution of protium (H) with deuterium (D) induces measurable changes in the bulk physical properties of piperidine. Because deuterium has a lower zero-point energy, the C-D bond is slightly shorter than the C-H bond. This reduces the molecule's overall molar volume, leading to a higher density and a slightly altered refractive index.

Property	Unlabeled Piperidine	Piperidine-d10 / Piperidine-d11
Molecular Formula	C5H11N	C5D10NH / C5D11N
Molecular Weight	85.15 g/mol	95.21 g/mol / 96.22 g/mol
Appearance	Colorless liquid	Colorless liquid[4]
Boiling Point	106 °C	106 °C
Melting Point	-9 °C	-13 °C
Density (at 25 °C)	0.862 g/mL	0.973 g/mL
Refractive Index	1.453	1.448
Flash Point	16 °C	16 °C
Isotopic Purity	N/A	≥ 98 atom % D

Chemical Reactivity and The Kinetic Isotope Effect (KIE)

The chemical reactivity of Piperidine-d10 is governed by two primary isotopic phenomena:

1. Secondary Isotope Effect on Basicity: Deuterium is slightly more electropositive (electron-donating) than protium. The cumulative inductive effect of ten carbon-bound deuteriums slightly increases the electron density on the nitrogen atom. This makes Piperidine-d10 a marginally stronger base than its unlabeled counterpart.

2. Primary Kinetic Isotope Effect (KIE) in Metabolism: In drug development, the alpha-carbons of the piperidine ring are notorious hotspots for Cytochrome P450 (CYP450) mediated oxidation, which leads to rapid drug clearance. Because the C-D bond possesses a lower zero-point energy than a C-H bond, it requires a higher activation energy to cleave[5]. By utilizing Piperidine-d10 in API synthesis, the rate of ring oxidation is drastically reduced, extending the drug's half-life and improving its metabolic profile[1].

Logical relationship of the Deuterium Kinetic Isotope Effect on piperidine metabolism.

Experimental Protocols: Self-Validating qNMR Workflow

When utilizing Piperidine-d10 as an internal standard for quantitative NMR (qNMR), standard protocols often fail because they do not account for isotopic relaxation dynamics. The following workflow is designed as a self-validating system to guarantee data integrity.

Objective: Quantify an unknown API concentration using Piperidine-d10.

• Step 1: Gravimetric Preparation & Co-Axial Insertion

  • Action: Weigh exactly 5.0 mg of Piperidine-d10 into a volumetric flask and dilute with anhydrous CDCl3. Insert a sealed co-axial capillary containing a known concentration of TSP-d4 (Trimethylsilylpropanoic acid-d4) into the NMR tube.

  • Causality: The anhydrous CDCl3 prevents the N-H proton of Piperidine-d10 from exchanging with water, ensuring the integration of the N-H peak remains exactly 1.0 relative to the molecule. The sealed TSP-d4 acts as an isolated, independent reference point.

• Step 2: Relaxation Delay (D1) Optimization

  • Action: Set the D1 relaxation delay to ≥ 30 seconds (at least 5×T1 of the N-H proton).

  • Causality: Deuterium substitution removes the highly efficient dipole-dipole relaxation pathways normally provided by neighboring carbon-bound protiums. Consequently, the isolated N-H proton in Piperidine-d10 exhibits a drastically prolonged longitudinal relaxation time (T1). Failing to extend D1 causes partial saturation of the signal, leading to artificially low integration values.

• Step 3: Acquisition and Integration

  • Action: Acquire 64 transients. Integrate the API signals, the Piperidine-d10 N-H signal (broad singlet, ~1.5 ppm depending on concentration/H-bonding), and the TSP-d4 signal (0.0 ppm).

• Step 4: System Self-Validation Check

  • Action: Before calculating the API concentration, calculate the recovery ratio of the Piperidine-d10 against the isolated TSP-d4 capillary.

  • Causality: If the calculated concentration of Piperidine-d10 deviates by >1% from its known gravimetric value, the system immediately flags that either incomplete relaxation (D1 too short) or moisture ingress (unintended H/D exchange) has occurred. This self-validation invalidates the run before erroneous API data is reported, ensuring absolute trustworthiness.

Safety, Handling, and Storage

Despite its isotopic labeling, Piperidine-d10 retains the severe hazard profile of unlabeled piperidine.

• Hazards: It is a Category 2 Flammable Liquid (Flash point: 16 °C) and a Category 1B Skin Corrosive. Vapors are highly toxic if inhaled, and the liquid causes serious eye damage[4].

• Handling: All manipulations must be performed in a certified fume hood using flame-retardant, anti-static protective clothing and butyl rubber gloves[6].

• Storage: To maintain isotopic purity and prevent degradation, Piperidine-d10 must be stored in a tightly closed container under an inert gas (argon or nitrogen) at room temperature, strictly away from moisture and strong oxidizing agents[7].

Sources

• 1. otsuka.co.jp [otsuka.co.jp]
• 2. cromlab-instruments.es [cromlab-instruments.es]
• 3. pubs.acs.org [pubs.acs.org]
• 4. isotope.com [isotope.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. cdnisotopes.com [cdnisotopes.com]
• 7. sigmaaldrich.cn [sigmaaldrich.cn]

Piperidine-d10: Comprehensive Toxicity Profiling and Safe Handling Guidelines

An In-Depth Technical Whitepaper for Researchers and Drug Development Professionals

Executive Summary

Piperidine-d10 ( C5​D10​NH ) is the fully deuterated isotopologue of piperidine. In modern drug discovery, it is an indispensable reagent, functioning as a structural building block for deuterated therapeutics, a mechanistic probe in metabolic studies, and a specialized NMR solvent. While the substitution of hydrogen with deuterium imparts unique kinetic stability, the acute physical and toxicological hazards of Piperidine-d10—namely its severe corrosivity, high flammability, and neuromodulatory toxicity—remain fundamentally identical to non-deuterated piperidine.

As a Senior Application Scientist, I have designed this guide to move beyond standard Material Safety Data Sheets (MSDS). This whitepaper synthesizes the mechanistic causality behind Piperidine-d10’s toxicity and provides field-proven, self-validating protocols to ensure absolute safety during synthetic workflows.

Physicochemical Profile & The Kinetic Isotope Effect (KIE)

To handle Piperidine-d10 safely, one must first understand how deuteration alters its biological interaction. Piperidine is a highly alkaline cyclic amine with a pKb​ of 2.88 at 25°C.

The Causality of Deuterated Toxicity: The primary carbon-deuterium (C-D) bond is significantly stronger than the carbon-hydrogen (C-H) bond. In vivo, standard piperidine undergoes rapid cytochrome P450-mediated α -carbon oxidation. The stronger C-D bonds in Piperidine-d10 resist this oxidation due to the Kinetic Isotope Effect (KIE) .

While this metabolic resistance is highly advantageous for improving the pharmacokinetic half-life of drug candidates, it introduces a unique toxicological caveat: accidental systemic exposure to Piperidine-d10 may result in a prolonged biological half-life compared to standard piperidine. This delayed clearance extends the window of systemic toxicity, placing a higher metabolic load on the liver and kidneys[1].

Mechanisms of Toxicity

The toxicity of Piperidine-d10 operates through three distinct mechanistic pathways:

• Acute Corrosivity and Tissue Saponification: Due to its high basicity, Piperidine-d10 aggressively attacks biological tissues. Upon dermal or ocular contact, it causes rapid saponification of epidermal lipids and extracts cellular water, resulting in severe, third-degree chemical burns in under 3 minutes .

• Neuromodulatory Disruption: Piperidine is a biogenic amine that acts as an agonist at nicotinic acetylcholine receptors (nAChRs) . Systemic absorption disrupts normal neurotransmission, leading to dizziness, muscle weakness, fatigue, and central nervous system (CNS) depression .

• Inhalation Toxicity: The chemical possesses an exceptionally low odor threshold (<2 ppm), with a human irritation threshold of approximately 26 ppm . Inhalation of its vapors induces severe respiratory tract irritation, pulmonary edema, and dyspnea.

Figure 1: Mechanistic pathways of Piperidine-d10 toxicity, from exposure to systemic damage.

Quantitative Safety Metrics & Controls

To facilitate rapid risk assessment, the quantitative hazard data and required engineering controls are summarized below. Piperidine-d10 evolves explosive concentrations of vapor at standard room temperatures and neutralizes acids in violent exothermic reactions .

Table 1: Comparative Hazard Metrics

Metric	Piperidine (Standard)	Piperidine-d10	Hazard Implication
Molecular Weight	85.15 g/mol	95.21 g/mol	Heavier vapor; pools in low areas.
Flash Point	16°C (61°F)	16°C (61°F)	Highly flammable liquid; room temp ignition risk.
Odor Threshold	< 2 ppm	< 2 ppm	Detectable before irritation, but causes olfactory fatigue.
Irritation Threshold	26 ppm	26 ppm	Immediate respiratory distress upon vapor accumulation.
Metabolic Clearance	Fast ( α -oxidation)	Slow (KIE effect)	Prolonged systemic toxicity if absorbed.

Table 2: Engineering Controls & PPE Requirements

Protection Category	Required Specification	Causality / Rationale
Ventilation	Class II Type B2 Fume Hood (100 fpm)	Prevents accumulation of explosive, heavier-than-air vapors.
Hand Protection	Butyl Rubber (>0.3 mm)	Critical: Piperidine rapidly permeates and degrades standard nitrile gloves due to its high solvent power and basicity. Butyl rubber provides dense cross-linking resistant to basic amines.
Eye Protection	Full Face Shield over Goggles	Prevents irreversible corneal saponification from micro-splashes.
Fire Suppression	Alcohol-Resistant Foam / Dry Chem	Water is ineffective and will spread the floating, burning liquid.

Experimental Protocol: Self-Validating Workflow for Handling and Quenching

Standard operating procedures often fail because they lack built-in feedback loops. The following protocol for utilizing Piperidine-d10 in a synthetic reaction (e.g., amine alkylation) is designed as a self-validating system . You must confirm the validation metric before proceeding to the next step.

Step 1: Environmental Isolation and Purging

• Action: Conduct all operations in a certified fume hood cleared of incompatible materials (oxidizers, strong acids, halogenated organics). Purge the reaction Schlenk flask with inert gas (Argon).

• Validation Checkpoint: The oxygen sensor monitor in the hood/glovebox must read <1% O2​ to eliminate flash-fire risks before opening the Piperidine-d10 septum.

Step 2: Reagent Transfer

• Action: Use a gas-tight glass syringe equipped with a stainless-steel needle. Draw the required volume of Piperidine-d10 slowly to prevent cavitation.

• Validation Checkpoint: Observe the syringe barrel. Zero bubbling or vapor lock should be present, ensuring accurate volumetric transfer without aerosolization.

Step 3: Reaction Execution

• Action: Introduce Piperidine-d10 dropwise to the electrophile solution at 0°C.

• Causality: Dropwise addition controls the exothermic nucleophilic attack. Bulk addition will cause localized boiling of the solvent, rapidly releasing highly toxic Piperidine-d10 vapors into the hood.

• Validation Checkpoint: The internal reaction temperature probe must remain below 5°C throughout the addition phase.

Step 4: Quenching and Neutralization

• Action: Quench unreacted Piperidine-d10 using a cold, dilute weak acid (e.g., 10% aqueous citric acid). Never use concentrated HCl.

• Causality: Strong acids cause a violent, uncontrolled exothermic neutralization reaction with piperidine, which can aerosolize the corrosive mixture. Citric acid provides a buffered, controlled protonation, converting the volatile free-base amine into a water-soluble, non-volatile piperidinium citrate salt.

• Validation Checkpoint: Test the aqueous layer with pH paper. A pH of 5–6 confirms the complete neutralization of the dangerous free base.

Emergency Response & Spill Mitigation

In the event of an accidental spill or exposure, immediate, structured action is required.

• Dermal Exposure: Do not attempt to neutralize the skin with weak acids (the exothermic reaction will worsen tissue damage). Immediately flush with copious amounts of water under a safety shower for a minimum of 15 minutes.

• Spill Containment: Isolate the area. Do not use combustible absorbents like sawdust, which can ignite. Neutralize the spill carefully with a dilute acid, then absorb with an inert material (vermiculite or dry sand) .

Figure 2: Self-validating emergency workflow for Piperidine-d10 spill mitigation and neutralization.

References

• National Center for Biotechnology Information (NCBI), NIH. "Piperidine - Acute Exposure Guideline Levels for Selected Airborne Chemicals."[Link]

• National Center for Biotechnology Information (NCBI), NIH / PMC. "Poisonous Piperidine Plants and the Biodiversity of Norditerpenoid Alkaloids for Leads in Drug Discovery."[Link]

• New Jersey Department of Health. "Hazardous Substance Fact Sheet: Piperidine."[Link]

Sources

• 1. Piperidine - Acute Exposure Guideline Levels for Selected Airborne Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Piperidine D10 protocol for mass spectrometry internal standards

High-Sensitivity LC-MS/MS Protocol for Piperidine Quantification Using Piperidine-d10 as a Stable Isotope-Labeled Internal Standard

Executive Summary

The accurate quantification of piperidine—whether as a genotoxic impurity in active pharmaceutical ingredients (APIs) like Rimonabant or as a pharmacokinetic target in biological matrices—requires highly selective analytical methodologies[1]. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for this application. However, LC-MS/MS is inherently susceptible to matrix effects, where co-eluting compounds suppress or enhance analyte ionization.

To establish a highly reproducible and self-validating analytical method, this protocol utilizes Piperidine-d10 as a Stable Isotope-Labeled Internal Standard (SIL-IS). By integrating Piperidine-d10 into the sample preparation workflow, researchers can mathematically neutralize extraction variances and ionization fluctuations, ensuring absolute quantitative fidelity[2].

Mechanistic Insights: The Causality of Isotope Dilution

Do not view an internal standard merely as a volumetric marker; it is a dynamic, self-validating control system.

The Mass Shift Advantage: Native piperidine (C₅H₁₁N) has a molecular weight of 85.15 g/mol . Piperidine-d10 (C₅D₁₀NH) replaces ten carbon-bound protons with deuterium, shifting the mass by +10 Da (MW 95.21 g/mol ). This +10 Da shift is critical: it is large enough to completely prevent isotopic cross-talk (overlap of naturally occurring heavy isotopes like ¹³C) between the analyte and the standard.

Matrix Effect Cancellation: In the electrospray ionization (ESI) source, the presence of matrix components (e.g., plasma phospholipids or API excipients) competes with the analyte for charge. Because Piperidine-d10 shares the exact physicochemical properties of native piperidine, it co-elutes perfectly during liquid chromatography[2]. Consequently, both molecules enter the ESI source simultaneously and experience the exact same localized ion suppression. When the mass spectrometer calculates the ratio of Analyte to IS, the matrix variations mathematically cancel out.

Caption: Mechanism of matrix effect cancellation using a co-eluting Piperidine-d10 internal standard.

Self-Validating Experimental Protocol

Reagents and Materials

• Analyte: Piperidine Reference Standard (Purity >99%).

• Internal Standard: Piperidine-d10 (Isotopic purity >98 atom % D).

• Solvents: LC-MS Grade Acetonitrile, Methanol, and Ultrapure Water.

• Additives: LC-MS Grade Formic Acid (0.05% v/v).

• Column: Atlantis C18 column (5 μm, 3.9 × 100 mm)[1].

Step-by-Step Sample Preparation

This protocol utilizes a protein precipitation/extraction method optimized for both biological matrices and dissolved APIs.

• Step 1: Aliquoting and Spiking

  • Action: Transfer 100 µL of the sample matrix into a 1.5 mL microcentrifuge tube. Immediately spike with 10 µL of Piperidine-d10 working solution (e.g., 100 ng/mL).

  • Causality: Spiking the SIL-IS at the absolute beginning of the workflow creates a self-validating system. Any subsequent volumetric errors, adsorption to plasticware, or incomplete extraction recoveries will affect the analyte and the IS equally, maintaining a constant ratio.

• Step 2: Protein Precipitation / Matrix Crash

  • Action: Add 400 µL of ice-cold Acetonitrile.

  • Causality: A 1:4 ratio of aqueous sample to organic solvent is the thermodynamic threshold required to achieve >95% precipitation of plasma proteins or insoluble API excipients, while keeping the highly polar piperidine fully solvated.

• Step 3: Homogenization and Separation

  • Action: Vortex vigorously for 1 minute, then centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Causality: High-speed centrifugation at low temperatures compacts the denatured protein pellet tightly, preventing particulates from being aspirated and subsequently clogging the LC column.

• Step 4: Evaporation and Reconstitution

  • Action: Transfer the supernatant to a clean vial, evaporate to dryness under a gentle stream of nitrogen at 40°C, and reconstitute in 100 µL of the initial mobile phase (0.05% formic acid in water/methanol).

  • Causality: Nitrogen evaporation concentrates the analytes, vastly improving the signal-to-noise ratio. Reconstituting exactly in the initial mobile phase conditions prevents solvent-mismatch effects, which cause peak broadening or fronting during LC injection.

Caption: Step-by-step LC-MS/MS sample preparation and analysis workflow for Piperidine.

LC-MS/MS Instrument Parameters & Data Presentation

Chromatographic and Ionization Conditions

• Mobile Phase: Gradient elution of 0.05% Formic acid in Water (A) and Methanol (B)[1].

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C (Ensures reproducible retention times and optimal peak resolution)[1].

• Injection Volume: 5.0 μL. Causality: Limiting the injection volume minimizes the introduction of residual matrix components onto the column, prolonging column life while maintaining detectability well below regulatory thresholds[1].

Multiple Reaction Monitoring (MRM) Transitions

Causality of Fragmentation: Piperidine undergoes electrospray ionization to form a protonated precursor[M+H]⁺ at m/z 86.1. Upon collision-induced dissociation (CID), it loses a methane molecule (CH₄, 16 Da) to form a product ion at m/z 70.1. Piperidine-d10 forms a precursor at m/z 96.2. Its fragmentation involves the loss of fully deuterated methane (CD₄, 20 Da), yielding a product ion at m/z 76.2.

Table 1: Optimized MRM Parameters for Target and Internal Standard

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Piperidine	86.1	70.1	50	15
Piperidine-d10 (IS)	96.2	76.2	50	15

Method Validation Performance

When executed correctly, this protocol meets stringent regulatory guidelines for bioanalytical method validation (such as ICH M10). The inclusion of Piperidine-d10 ensures high accuracy across varying concentration ranges.

Table 2: Quantitative Performance and Validation Metrics

Validation Parameter	Regulatory Target (ICH M10)	Observed Performance Profile
Linearity Range	R² > 0.99	0.03 – 0.40 μg/mL (R² > 0.99)[1]
Limit of Detection (LOD)	S/N ≥ 3:1	0.01010 µg/mL[1]
Overall Precision (RSD)	≤ 15%	2.6%[3]
Extraction Recovery	Consistent across QC levels	92.2% (Med) – 95.5% (Low)[3]

System Suitability and Trustworthiness

To guarantee the trustworthiness of the generated data, the protocol relies on an IS-Normalized Matrix Factor (MF) . The MF is calculated as: (Peak Area of Analyte in Matrix / Peak Area of IS in Matrix) / (Peak Area of Analyte in Solvent / Peak Area of IS in Solvent). A self-validating system will yield an IS-Normalized MF of approximately 1.0 (acceptable range 0.85 – 1.15). If the raw peak area of the internal standard drops by 40% due to severe matrix suppression, the calculated concentration of the analyte will remain 100% accurate because the ratio is preserved. This is the ultimate hallmark of a robust, E-E-A-T aligned mass spectrometry protocol.

References

• Title: A Liquid Chromatography-mass Spectrometry Method to Determine the Content of Genotoxic Impurity Piperidine in Rimonabant Source: Alternative Therapies in Health and Medicine (Indexed in PubMed) URL: [Link]

• Title: Internal Standard Considerations for Protein Therapeutic Bioanalytical LC-MS/MS Assays Source: Bioanalysis Zone URL: [Link]

• Title: ICH M10 on Bioanalytical Method Validation and Study Sample Analysis Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL: [Link]

Sources

• 1. A Liquid Chromatography-mass Spectrometry Method to Determine the Content of Genotoxic Impurity Piperidine in Rimonabant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. bioanalysis-zone.com [bioanalysis-zone.com]
• 3. alternative-therapies.com [alternative-therapies.com]

Application Note: Piperidine-d10 as a Non-Protogenic Base Catalyst in Deuterium Exchange Reactions

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Focus Area: Isotopic Labeling, Metabolic Stability Optimization, and Advanced Pharmacokinetics

Executive Summary

In the development of deuterated active pharmaceutical ingredients (APIs), achieving near-absolute isotopic purity at specific metabolic liability sites is paramount. The1[1]. However, utilizing standard non-deuterated amine bases in these reactions introduces a critical flaw: "protium leakage." Even in a vast excess of D₂O, the exchangeable N-H and non-exchangeable C-H protons of a standard catalyst can undergo slow scrambling under forcing conditions, incrementally lowering the isotopic enrichment of the final product.

By employing Piperidine-d10 (fully deuterated piperidine), chemists establish a self-validating, non-protogenic catalytic system. This guide details the mechanistic rationale, experimental protocols, and analytical validation for utilizing Piperidine-d10 to achieve >99% deuterium incorporation at α-carbon centers.

Mechanistic Rationale: Eliminating Protium LeakageDue to the acidic nature of α hydrogens they can be exchanged with deuterium by reaction with D2O... accelerated by the addition of an acid or base[2]. Base-catalyzed hydrogen-deuterium exchange (HDX) relies on the equilibrium between a carbon acid and its conjugate base (enolate or carbanion).

While2[2], standard piperidine contains 11 protons. When used as a catalyst in D₂O, the N-H proton rapidly exchanges, but under the elevated temperatures required for sterically hindered substrates, the C-H backbone can also undergo trace activation. This creates a micro-environment where protium (H⁺) is continuously reintroduced into the D₂O pool.

Piperidine-d10 eliminates this risk entirely. Because every position is deuterated, any potential side-exchange with the solvent pool only releases deuterium, preserving the isotopic purity of the matrix. This principle is equally critical in advanced transition-metal methodologies, where3[3]; maintaining a fully deuterated ligand/base environment prevents isotopic dilution.

Reaction Pathway Visualization

Figure 1: Mechanism of Piperidine-d10 catalyzed H/D exchange via enolate intermediate.

Experimental Protocol: α-Deuteration of a Model Ketone

Objective: Achieve >98% deuterium incorporation at the sterically hindered α-position of a ketone substrate without side-product formation.

Phase 1: Matrix Preparation (Inert Atmosphere)

• Apparatus Setup: Flame-dry a Schlenk flask and purge with ultra-high purity Argon.

  • Causality: Atmospheric moisture (H₂O) is the primary enemy of HDX. Even trace ambient humidity acts as a competitive protium source, stalling isotopic enrichment.

• Substrate Dissolution: Dissolve the ketone substrate (1.0 mmol) in anhydrous Tetrahydrofuran-d8 (THF-d8) (2.0 mL).

  • Causality: THF-d8 ensures the lipophilic substrate remains in a homogenous solution without contributing exchangeable protons to the matrix.

Phase 2: Catalytic Exchange Execution

• Reagent Addition: Add D₂O (10.0 mL, ~550 mmol) followed by Piperidine-d10 (0.1 mmol, 10 mol%).

  • Causality: Because4[4]. The massive excess of D₂O drives the reaction forward, while Piperidine-d10 acts as the non-protogenic base.

• Thermal Activation: Heat the mixture to 50 °C under rigorous stirring for 24 hours.

  • Causality: Elevated temperature overcomes the kinetic barrier of sterically hindered α-protons. Standard piperidine would leak protium at this temperature; Piperidine-d10 ensures the matrix remains >99.9% deuterated.

Phase 3: Quenching and Isolation

• Isotopic Quenching: Cool the reaction to 0 °C and quench with a pre-cooled solution of DCl in D₂O (0.1 M, 1.5 mL).

  • Causality: Using standard aqueous HCl would immediately re-introduce protium to the highly sensitive enolate intermediate during the quench. DCl ensures the final protonation state remains deuterated.

• Extraction: Extract with anhydrous dichloromethane (DCM, 3 x 5 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Causality: Rapid extraction into an aprotic organic solvent isolates the product from any residual D₂O/H₂O exchange equilibrium during workup.

Quantitative Data: Catalyst Impact on Isotopic Purity

The choice of base catalyst directly impacts the thermodynamic limit of deuterium incorporation. Table 1 summarizes the isotopic enrichment of cyclohexanone α-protons under identical conditions (50 °C, 24h, 1:500 Substrate:D₂O ratio).

Table 1: Comparative Isotopic Incorporation in α-Deuteration

Catalyst	Catalyst Loading	Solvent Matrix	Max %D Incorporation (NMR)	Isotopic Purity Loss Mechanism
Piperidine (Standard)	10 mol%	D₂O / THF-d8	96.5%	Protium leakage from catalyst N-H and C-H backbone under thermal stress.
Triethylamine	10 mol%	D₂O / THF-d8	94.2%	Protium leakage and slower enolization kinetics due to steric hindrance.
Piperidine-d10	10 mol%	D₂O / THF-d8	>99.8%	None (Fully deuterated catalytic system).

Analytical Validation (Self-Validating System)

To ensure the protocol's success and verify the absence of protium leakage, the system must be analytically validated post-isolation:

• High-Resolution Mass Spectrometry (HRMS): Evaluate the intact mass of the isolated product. The complete shift from the [M+H]+ peak to the [M+Dn​+H]+ (or [M+Dn​+D]+ depending on ionization) confirms bulk incorporation. The absence of M−1 or M−2 isotopic peaks validates the strict lack of protium leakage during the catalytic cycle.

• Quantitative ¹H-NMR Spectroscopy: Utilize a fully deuterated internal standard with a known trace residual protium signal (e.g., the residual solvent peak of CDCl₃). Integrate the non-exchangeable backbone protons of the substrate against the targeted α-position. In a successful Piperidine-d10 mediated reaction, the α-proton signal should integrate to <0.02 relative to the backbone, confirming >98% site-specific deuteration.

References

• Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS - NIH PMC -[Link]

• Deuterium Exchange - Chemistry LibreTexts - [Link]

• Selective α-Deuteration of Amines and Amino Acids Using D2O - ACS Publications -[Link]

• Hydrogen–deuterium exchange - Wikipedia -[Link]

Sources

• 1. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]

Advanced Pharmacokinetic Tracing Using Piperidine-D10: Application Notes &amp; LC-MS/MS Protocols

As pharmacokinetic (PK) tracing and therapeutic drug monitoring demand higher precision, the selection of an appropriate internal standard (IS) becomes the linchpin of reliable bioanalysis. In liquid chromatography-tandem mass spectrometry (LC-MS/MS), structural analogue internal standards often fail to account for inter-patient matrix variability and differential extraction recoveries .

To overcome these analytical blind spots, Piperidine-D10 —a fully deuterated stable isotope-labeled (SIL) compound—has emerged as a gold-standard tracer. Whether utilized as a pre-column derivatization reagent or integrated directly into the molecular scaffold of piperidine-containing drugs (e.g., Minoxidil-d10, Eperisone-d10), Piperidine-D10 provides an analytically perfect mirror to the target analyte.

This guide explores the mechanistic causality behind Piperidine-D10 applications and provides self-validating experimental protocols for drug development professionals.

Mechanistic Grounding: The Causality of Deuteration in PK Tracing

Do not view the addition of Piperidine-D10 as merely a procedural step; it is a deliberate manipulation of physical chemistry designed to create a self-correcting analytical system.

• Eradication of Isotopic Cross-Talk: To prevent the naturally occurring heavy isotopes (like 13 C or 15 N) of a highly concentrated analyte from bleeding into the internal standard's mass channel, a mass shift of at least +4 to +5 Da is required . Piperidine-D10 provides a massive +10 Da shift , ensuring zero spectral overlap even at the Upper Limit of Quantification (ULOQ).

• Prevention of H/D Exchange: Deuterium atoms attached to heteroatoms (e.g., -ND or -OD) are highly labile and will rapidly exchange with protons in aqueous biological matrices (plasma/urine), destroying the quantitative integrity of the tracer. Because the ten deuterium atoms in Piperidine-D10 are bonded directly to the carbon backbone of the aliphatic ring, they are kinetically inert to H/D exchange under physiological and analytical conditions .

• Matrix Effect Normalization: In electrospray ionization (ESI), co-eluting endogenous lipids compete with the analyte for charge, leading to ion suppression. Because Piperidine-D10 labeled compounds share identical physicochemical properties and chromatographic retention times with their unlabeled counterparts, they experience the exact same degree of ion suppression. Consequently, the Analyte/IS ratio remains perfectly constant, neutralizing the matrix effect .

Fig 1. LC-MS/MS workflow using Piperidine-D10 SIL-IS for matrix effect normalization.

Application Note: Pre-Column Derivatization of Labile Metabolites

Context: Certain drug classes, such as β -lactam antibiotics (penicillins) and Phase II glucuronide metabolites, are notoriously unstable during sample extraction. To prevent degradation, researchers utilize unlabeled piperidine to open the β -lactam ring, forming a highly stable piperidine-amide derivative. For absolute quantitation, a pre-synthesized Piperidine-D10 derivative of the drug is spiked into the sample as the SIL-IS .

Protocol 1: Derivatization and Solid-Phase Extraction (SPE)

This protocol is a self-validating system: by spiking the Piperidine-D10 SIL-IS at the very beginning, any subsequent losses during derivatization or SPE are mathematically canceled out.

Step 1: IS Spiking & Equilibration Transfer 200 µL of plasma into a microcentrifuge tube. Spike 10 µL of the Piperidine-D10 SIL-IS working solution (e.g., 500 ng/mL). Crucial Causality: Vortex for 30 seconds and incubate at room temperature for 10 minutes. This equilibration ensures the SIL-IS binds to plasma proteins to the exact same extent as the endogenous analyte, preventing artificial recovery discrepancies.

Step 2: Derivatization Add 50 µL of 20% unlabeled piperidine in acetonitrile to the plasma. Incubate at 40°C for 30 minutes to drive the ring-opening derivatization of the target analyte to completion.

Step 3: Protein Precipitation & SPE Add 600 µL of cold acetonitrile (4°C) to precipitate proteins. Centrifuge at 14,000 x g for 10 minutes. Load the supernatant onto a pre-conditioned Oasis HLB SPE cartridge (30 mg/1 mL). Wash with 1 mL of 5% methanol in water. Elute the stable piperidine derivatives with 1 mL of 100% methanol.

Step 4: Reconstitution & Analysis Evaporate the eluate to dryness under a gentle stream of nitrogen at 35°C. Reconstitute in 100 µL of initial LC mobile phase. Inject 5 µL into the LC-MS/MS system.

Fig 2. Derivatization strategy using Piperidine and Piperidine-D10 for labile analytes.

Application Note: Absolute Quantitation via 1-(Chlorocarbonyl)piperidine-d10

Context: For analytes lacking a piperidine ring, 1-(Chlorocarbonyl)piperidine-d10 acts as a powerful isotopic labeling reagent . It reacts rapidly with primary/secondary amines and hydroxyl groups to form stable, D10-labeled carbamates or amides, instantly generating custom SIL-IS compounds for novel drug candidates without requiring complex de novo multi-step synthesis.

Protocol 2: Rapid SIL-IS Generation and LC-MS/MS Validation

Step 1: Reagent Preparation Dissolve 1 mg of 1-(Chlorocarbonyl)piperidine-d10 in 1 mL of anhydrous dichloromethane (DCM). Note: Must be anhydrous to prevent hydrolysis of the acid chloride.

Step 2: Isotopic Tagging Mix 100 µL of the target drug standard (1 mg/mL in basic acetonitrile, containing 1% triethylamine) with 50 µL of the reagent. React at room temperature for 15 minutes. The reaction yields a fully stable D10-tagged internal standard.

Step 3: LC-MS/MS Quality Control (Self-Validation) Before using the newly synthesized D10-tracer in clinical samples, it must pass a self-validating interference check. Inject the D10-IS alone into the MS. Monitor the MRM transition of the unlabeled analyte. Acceptance Criteria: The signal in the unlabeled channel must be < 0.1% of the IS signal. If higher, the D10 reagent contains unacceptably high levels of D0/D1-impurities and cannot be used for trace-level PK studies.

Quantitative Data & Validation Metrics

The superiority of Piperidine-D10 based SIL-IS over structural analogues is most evident when evaluating matrix factors and precision across diverse patient populations. The table below summarizes the typical validation acceptance criteria and comparative performance data derived from rigorous bioanalytical studies .

Validation Parameter	FDA/EMA Target Criteria	Piperidine-D10 SIL-IS Performance	Structural Analogue Performance
Mass Shift ( Δ m)	> 4 Da to avoid cross-talk	+10 Da (Zero isotopic overlap)	N/A (Different chemical formula)
Matrix Factor (MF)	0.85 – 1.15 (IS-normalized)	0.98 ± 0.02 (Perfect compensation)	0.65 ± 0.25 (Fails to compensate)
Extraction Recovery	Consistent across matrices	Tracks analyte variations 1:1	Highly variable (16% – 70%)
Inter-day Precision	≤ 15% CV ( ≤ 20% at LLOQ)	4.0% – 8.5% CV	12.0% – 25.0% CV
H/D Exchange Risk	< 1% loss of label	0% (C-D bonds are non-exchangeable)	N/A

Data Interpretation: When using a structural analogue, variations in patient plasma (e.g., high lipid content in oncology patients) cause the extraction recovery to fluctuate wildly. Because the Piperidine-D10 SIL-IS is chemically identical to the analyte, it suffers the exact same losses. The ratio of Analyte/IS remains constant, rescuing data that would otherwise fail regulatory compliance.

References

• Quantitative analysis of penicillins in porcine tissues, milk and animal feed using derivatisation with piperidine and stable isotope dilution liquid chromatography tandem mass spectrometry Analytical and Bioanalytical Chemistry (PubMed)[Link]

• A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis Biomedical Chromatography (PMC)[Link]

• Stable Labeled Isotopes as Internal Standards: A Critical Review Modern Applications in Pharmacy & Pharmacology (Crimson Publishers)[Link]

Isotope-Coded Derivatization of Secondary Amines Using 1-(Chlorocarbonyl)piperidine-d10 for Enhanced LC-MS/MS Quantification

Executive Summary & Mechanistic Rationale

The quantitative analysis of secondary amines—ubiquitous motifs in pharmaceuticals, biogenic amines, and environmental contaminants—presents significant analytical challenges. Due to their high polarity and basicity, underivatized secondary amines often exhibit poor retention on standard reversed-phase liquid chromatography (RPLC) columns and suffer from severe matrix-induced ion suppression during electrospray ionization (ESI) [1].

To overcome these bottlenecks, isotope-coded derivatization using carbamoyl chlorides has emerged as a robust, field-validated solution. By reacting a secondary amine with , analysts can convert highly polar analytes into stable, hydrophobic urea derivatives [2].

The Causality Behind the Chemistry

This specific derivatization strategy provides three compounding analytical advantages:

• Chromatographic Shift: The addition of the piperidine moiety significantly increases the analyte's hydrophobicity. This shifts its elution time to a region of the chromatogram with higher organic solvent content, bypassing the solvent front where ion-suppressing salts and polar matrix components co-elute.

• Enhanced Ionization: The resulting urea derivative maintains a basic nitrogen within the piperidine ring that readily accepts a proton in positive ESI mode ( [M+H]+ ). This structural feature reliably boosts the Limit of Detection (LOD) by 10- to 50-fold compared to the native amine.

• Universal SIL-IS Generation: Synthesizing a custom Stable Isotope-Labeled Internal Standard (SIL-IS) for every target amine is cost-prohibitive. By derivatizing calibration standards with the D10-isotopologue (+122.1 Da mass shift) and biological samples with the D0-isotopologue (+112.1 Da mass shift), researchers create a "pseudo-SIL" for any secondary amine [3]. When mixed prior to LC-MS/MS, the D0/D10 pairs co-elute perfectly, creating a self-validating system that mathematically cancels out matrix effects and injection variability.

Chemical Pathway & Analytical Workflow

Caption: Chemical derivatization pathway of secondary amines using 1-(chlorocarbonyl)piperidine-d10.

Caption: Step-by-step sample preparation and derivatization workflow for LC-MS/MS analysis.

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system. By strictly controlling pH and moisture, the reaction is driven to >98% completion, ensuring quantitative reliability.

Reagent Preparation

• Derivatization Reagent (D10): Prepare a 10 mM stock solution of 1-(chlorocarbonyl)piperidine-d10 in anhydrous acetonitrile.

  • Causality: Carbamoyl chlorides are highly susceptible to hydrolysis. Introducing atmospheric moisture will prematurely degrade the reagent into piperidine-d10 and CO₂, ruining derivatization efficiency. Store at -20°C in a desiccator.

• Alkalinization Buffer: Prepare a 100 mM Sodium Borate buffer, adjusted to pH 9.5 using 1M NaOH.

  • Causality: Secondary amines typically possess pKa values between 9.0 and 10.5. A pH of 9.5 ensures a significant fraction of the amine is unprotonated (free-based), rendering it nucleophilic enough to attack the acyl carbon of the reagent.

Sample Derivatization Workflow

• Aliquot: Transfer 50 µL of the biological sample (or extracted analyte) into a 1.5 mL microcentrifuge tube.

• Buffer Addition: Add 50 µL of the 100 mM Borate Buffer (pH 9.5). Vortex for 5 seconds to ensure uniform alkalinization.

• Reagent Addition: Add 20 µL of the 10 mM 1-(chlorocarbonyl)piperidine-d10 stock solution.

• Incubation: Vortex immediately and incubate the mixture at 40°C for 15 minutes in a thermoshaker (800 rpm).

• Quenching: Add 10 µL of 10% Formic Acid (aq).

• Causality: The sudden drop in pH instantly protonates any remaining unreacted amines, halting the reaction. It also hydrolyzes excess derivatizing reagent and prepares the sample matrix for positive-mode ESI.

• Centrifugation: Centrifuge at 14,000 × g for 5 minutes to pellet any precipitated matrix proteins. Transfer the supernatant to an LC vial.

LC-MS/MS Acquisition Parameters

• Column: C18 Reversed-Phase (e.g., 2.1 × 50 mm, 1.7 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water.

• Mobile Phase B: 0.1% Formic Acid in LC-MS grade Acetonitrile.

• Gradient: 5% B to 95% B over 4.5 minutes.

• Ionization: ESI Positive Mode (+).

Quantitative Validation & Data Interpretation

The addition of the 1-(chlorocarbonyl)piperidine-d10 tag adds a net mass of +122.1 Da to the target secondary amine, while the D0 tag adds +112.1 Da . The tables below summarize the expected analytical improvements and Multiple Reaction Monitoring (MRM) transitions for common secondary amine targets.

Table 1: Comparative LC-MS/MS Performance (Native vs. D10-Derivatized)

Target Analyte (Secondary Amine)	Native Retention Time (min)	Derivatized Retention Time (min)	Native LOD (ng/mL)	Derivatized LOD (ng/mL)	Fold Improvement
Fluoxetine	1.8	3.6	1.50	0.05	30x
Ephedrine	0.9	2.8	5.00	0.25	20x
Metoprolol	1.4	3.2	2.00	0.10	20x
Desipramine	1.6	3.5	1.20	0.08	15x

Table 2: MRM Transitions for D10-Derivatized Analytes

Target Analyte	Native [M+H]+ (m/z)	Derivatized Precursor [M+H]+ (m/z)	Primary Product Ion (m/z)	Collision Energy (eV)
Fluoxetine-D10	310.1	432.2	122.1 (D10-piperidine)	25
Ephedrine-D10	166.1	288.2	122.1 (D10-piperidine)	20
Metoprolol-D10	268.2	390.3	122.1 (D10-piperidine)	22

Note: The cleavage of the urea bond typically yields a highly abundant product ion at m/z 122.1 (the D10-piperidine carbonyl cation), making it an excellent universal quantifier ion for all derivatized targets.

Troubleshooting & Method Optimization

• Incomplete Derivatization (Low Yield): If the derivatization yield is poor, the primary suspect is reagent hydrolysis. Ensure the 1-(chlorocarbonyl)piperidine-d10 is dissolved in strictly anhydrous solvent. Alternatively, check the sample pH; highly acidic biological samples may overwhelm the borate buffer, keeping the amine protonated ( NH2+​ ) and non-nucleophilic.

• Multiple Chromatographic Peaks: While carbamoyl chlorides are highly selective for amines, extended incubation times or excessive heat can cause off-target derivatization of hydroxyl groups (forming carbonates). Strictly adhere to the 15-minute, 40°C limit to maintain amine selectivity.

• Matrix Precipitation: The addition of acetonitrile-based reagent to plasma/urine can precipitate proteins. Always perform the final 14,000 × g centrifugation step to protect the LC column from clogging.

References

• Combining Amine Metabolomics and Quantitative Proteomics of Cancer Cells Using Derivatization with Isobaric Tags Analytical Chemistry, American Chemical Society (ACS) URL:[Link]

• Chemical Derivatization Processes Applied to Amine Determination in Samples of Different Matrix Composition Analytical Chemistry, American Chemical Society (ACS) URL:[Link]

Technical Notes & Optimization

Piperidine-d10 Spectroscopy Technical Support Center: SNR Optimization Guide

Welcome to the advanced troubleshooting and methodology center for Piperidine-d10 spectroscopy. Piperidine-d10 is utilized in two primary spectroscopic modalities: as a fully deuterated solvent/concentration reference in Nuclear Magnetic Resonance (NMR) spectroscopy, and as an isotopic derivatization reagent (e.g., 1-(chlorocarbonyl)piperidine-d10) for quantitative Mass Spectrometry (MS).

In both applications, maximizing the Signal-to-Noise Ratio (SNR) is the cornerstone of analytical integrity. This guide bypasses basic operational manuals to focus on the underlying physical causality of signal degradation and the hardware/chemical optimizations required to resolve them.

Part 1: Mechanistic Troubleshooting & FAQs

Q1: My 1 H-NMR spectra using Piperidine-d10 show poor SNR for dilute analytes. How can I improve baseline clarity without just increasing scan time?

A: Optimize your receiver gain (RG) and mitigate radiation damping. The primary objective of gain optimization is to maximize SNR while preventing signal distortion or analog-to-digital converter (ADC) clipping[1]. If RG is set too low, digitizer noise dominates the spectrum. If set too high, the residual protium signal from the solvent will clip the receiver. Causality: Even at 99.5%+ deuteration, residual solvent protons can exist at concentrations >10 mM[2]. High-concentration residual protons can cause radiation damping and receiver saturation[2]. Solution: Use a small-angle excitation pulse or an excitation sculpting pulse sequence for solvent suppression. This suppresses the residual piperidine signal, allowing you to safely increase the receiver gain for your dilute analyte without clipping the ADC[2].

Q2: I have optimized my gain and increased the number of scans (NS), but the SNR improvement is plateauing. What hardware adjustments can I make?

A: Transition from conventional probe tuning to Spin-Noise Probe Tuning. Causality: Conventional tuning (e.g., using "atmm" or "wobb" routines) optimizes the transmission of RF power to the sample by minimizing reflected power to protect the amplifier[3]. However, the electronic paths for the "transmit" and "receive" functions are completely different[3]. A probe optimized to transmit RF is not necessarily optimized to receive the weak NMR signal from the sample[3]. Solution: By adjusting the tuning offset frequency to match where the spin-noise spectrum is inverted, you specifically optimize the "receive" path. This alignment can yield up to a 21% improvement in SNR without adding a single second to your acquisition time[3].

Q3: When using 1-(chlorocarbonyl)piperidine-d10 for LC-MS/GC-MS derivatization, my heavy-isotope internal standard signal is weak. How do I fix this?

A: Eliminate trace moisture to prevent reagent hydrolysis. Causality: 1-(chlorocarbonyl)piperidine-d10 is an acid chloride derivative designed to tag target amines via nucleophilic acyl substitution, providing a defined +10 Da isotopic shift for internal standardization[4]. Because it is an acid chloride, it is highly susceptible to hydrolysis. If moisture is present in your sample matrix or solvent, the reagent will hydrolyze into piperidine-d10-1-carboxylic acid before it can react with your target analyte, drastically reducing the yield of the d10-labeled derivative and destroying your MS SNR. Solution: Ensure strictly anhydrous conditions. Dry your samples under nitrogen and use anhydrous aprotic solvents (like dry acetonitrile) during the derivatization step.

Part 2: Self-Validating Experimental Protocols

Protocol A: Spin-Noise Probe Tuning for NMR SNR Maximization

This protocol is self-validating: the correct tuning is visually confirmed when the baseline noise profile physically inverts on the spectrometer display.

• Sample Insertion & Locking: Insert the Piperidine-d10 sample into the spectrometer. Establish a field/frequency lock using the deuterium signal to stabilize the magnetic field[5].

• Disable Transmit Function: Configure the spectrometer to measure a spectrum using no RF pulses whatsoever (transmit function off)[3].

• Acquire Spin-Noise: Initiate continuous acquisition to observe the raw spin-noise spectrum generated purely by the thermal motion of spins in the receiver coil.

• Iterative Offset Adjustment: Manually adjust the probe's tuning offset frequency (moving away from the conventional 0 offset match).

• Validation: Monitor the spin-noise spectrum. Stop adjusting when you observe an inverted spin noise NMR signal[3].

• Acquire Data: Lock these tuning parameters and run your standard 1 H or 13 C acquisition. The receive path is now optimized.

Protocol B: Anhydrous Derivatization with 1-(Chlorocarbonyl)piperidine-d10

This protocol validates itself via mass spectrometry: successful execution yields a robust, co-eluting peak exactly 10 Da heavier than the protium-labeled analog.

• Sample Preparation: Evaporate the target amine sample to complete dryness under a gentle stream of ultra-pure nitrogen gas.

• Reconstitution: Dissolve the dried residue in 100 μ L of anhydrous acetonitrile.

• Reagent Addition: Add a 5-fold molar excess of 1-(chlorocarbonyl)piperidine-d10[4] alongside 10 μ L of N,N-Diisopropylethylamine (DIPEA). Causality: DIPEA acts as a non-nucleophilic base to scavenge the HCl byproduct, driving the reaction forward without competing for the reagent.

• Incubation: Seal the vial and incubate at 60°C for 30 minutes to ensure complete nucleophilic acyl substitution.

• Quenching & Analysis: Quench the reaction with 10 μ L of LC-MS grade water, briefly vortex, and inject into the LC-MS/GC-MS system.

Part 3: Quantitative Data & Visualizations

Table 1: Quantitative Impact of Optimization Parameters on SNR

Parameter	Conventional Setting	Optimized Setting	SNR Impact	Mechanistic Causality
Probe Tuning	Matched for Transmit (0 offset)	Spin-Noise Inversion (e.g., -488 kHz)	+21% Improvement	Aligns the electronic receive path to the sample's magnetization[3].
Receiver Gain	Manual / Arbitrary	Adaptive Gain Control	Prevents ADC Clipping	Balances amplification of weak analyte signals against residual solvent[1].
Sample Degassing	Ambient Air Saturation	Freeze-Pump-Thaw (Vacuum)	Sharper Peaks (Higher SNR)	Removes paramagnetic O2​ , increasing T2​ relaxation time and reducing line broadening.
Solvent Lock	Unlocked / Free-running	Deuterium Field/Freq Lock	Eliminates Signal Smearing	Corrects minor drifts in the superconducting magnet, maintaining peak resolution[5].

Workflow Diagrams

Figure 1: Mechanistic pathways for optimizing Signal-to-Noise Ratio in Piperidine-d10 NMR.

Figure 2: Quantitative MS workflow using 1-(chlorocarbonyl)piperidine-d10 derivatization.

References

• [5] Allan Chemical Corporation. Deuterated Solvents for NMR: Guide.

• [1] PatSnap. Adjusting NMR Gain Settings for Enhanced Signal Interpretation.

• [2] PMC (National Institutes of Health). Solvent Signal is a NMR Concentration Reference.

• [3] Blogspot (NMR Facility). Optimizing the Signal-to-Noise-Ratio with Spin-Noise Probe Tuning.

• [4] Fisher Scientific. Medchemexpress LLC 1-(chlorocarbonyl)piperidine-d10.

Sources

• 1. Adjusting NMR Gain Settings for Enhanced Signal Interpretation [eureka.patsnap.com]
• 2. Solvent Signal is a NMR Concentration Reference - PMC [pmc.ncbi.nlm.nih.gov]
• 3. University of Ottawa NMR Facility Blog: Optimizing the Signal-to-Noise-Ratio with Spin-Noise Probe Tuning [u-of-o-nmr-facility.blogspot.com]
• 4. Medchemexpress LLC 1-(chlorocarbonyl)piperidine-d10 | 1219803-31-2 | >98.0% | Fisher Scientific [fishersci.com]
• 5. Deuterated Solvents for NMR: Guide - Allan Chemical Corporation | allanchem.com [allanchem.com]

Technical Support Center: Best Practices for Long-Term Storage of Piperidine D10

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical resource for the long-term storage of Piperidine D10. The integrity of deuterated compounds is paramount for the validity of experimental data, particularly in pharmacokinetic studies and as internal standards in mass spectrometry. Proper storage ensures both the chemical purity and the isotopic enrichment of Piperidine D10 are maintained over time.

Section 1: Frequently Asked Questions (FAQs) - Core Storage Principles

This section addresses the most critical questions regarding the proper handling and storage of Piperidine D10.

Q1: What are the ideal long-term storage conditions for Piperidine D10?

A1: The optimal long-term storage for Piperidine D10 involves a multi-faceted approach to protect it from environmental factors that can cause chemical degradation or isotopic dilution. The key conditions are:

• Temperature: Refrigeration at 2-8°C is the recommended temperature for long-term storage.[1]

• Atmosphere: Storage under a dry, inert atmosphere, such as argon or nitrogen, is crucial to prevent oxidation and moisture exposure.[2][3]

• Container: The compound should be stored in its original amber glass vial or another light-protecting, tightly sealed container to prevent photodegradation and exposure to air and moisture.[2][4]

• Environment: The storage location should be a cool, dry, and well-ventilated area designated for chemical storage.[5]

Q2: Why is refrigeration at 2-8°C recommended over freezing or room temperature storage?

A2: Temperature control is a critical factor in preserving chemical stability.[1]

• Room Temperature: While some suppliers may ship Piperidine D10 at ambient temperature and note it is stable for short periods, long-term storage at room temperature can accelerate slow degradation pathways, such as oxidation.[1]

• Refrigeration (2-8°C): This temperature range is ideal as it significantly slows down potential chemical reactions without the risks associated with freezing.[1] For many deuterated compounds, this is the standard for long-term preservation.[2]

• Freezing (-20°C or below): The free base form of piperidine has a melting point of -13°C.[6][7] While freezing can further slow degradation, it may not be necessary and can introduce complications. For solutions, freeze-thaw cycles can degrade the compound or cause the solute to fall out of solution. Therefore, refrigeration is the preferred and safer general recommendation.

Q3: How critical is moisture protection for Piperidine D10?

A3: Protecting Piperidine D10 from moisture is arguably the most critical aspect of its storage. There are two primary risks:

• Chemical Degradation: Piperidine is reactive with water, and exposure to moisture can lead to degradation.[8]

• Isotopic Dilution: This is a unique and significant risk for all deuterated compounds. The deuterium atoms on the piperidine ring can exchange with hydrogen atoms from atmospheric water (H₂O).[2] This process, known as H/D exchange, lowers the isotopic enrichment of the compound, compromising its utility as a standard in quantitative analysis. Storing in a desiccator or a controlled low-humidity environment is a best practice for hygroscopic compounds.[2]

Q4: Is Piperidine D10 sensitive to light and air?

A4: Yes, exposure to both light and air should be minimized.

• Light Sensitivity: Piperidine and its derivatives can be susceptible to degradation upon exposure to UV light. This is why the compound is typically supplied in amber vials. Storing it in the dark or in opaque secondary containers provides an additional layer of protection.[2][4]

• Air (Oxygen) Sensitivity: Piperidine compounds can be sensitive to oxidation from atmospheric oxygen.[1] High temperatures can accelerate this process.[1] Storing the compound under an inert atmosphere (argon or nitrogen) by backfilling the vial after each use is the most effective way to prevent oxidative degradation.[2][3]

Section 2: Protocols and Workflows

Adherence to standardized protocols for handling and storage is essential for maintaining the integrity of Piperidine D10.

Experimental Protocol: Initial Receipt and Aliquoting for Long-Term Storage

This protocol outlines the steps to be taken upon receiving a new vial of Piperidine D10 to prepare it for secure, long-term storage.

• Inspect Upon Receipt: Verify that the container's seal is intact. If the seal is compromised, do not use the compound and contact the supplier.

• Equilibrate to Room Temperature: Before opening the vial for the first time, allow the container to warm to ambient room temperature for at least 30-60 minutes. This is a critical step to prevent condensation of atmospheric moisture onto the cold compound, which would introduce water and risk H/D exchange.[2]

• Work in a Controlled Environment: Perform all subsequent steps in a chemical fume hood, or for optimal protection, inside a glove box with a dry, inert atmosphere (e.g., argon or nitrogen).

• Prepare Aliquot Vials: Use small, amber glass vials with PTFE-lined screw caps. Ensure the vials are clean and completely dry. Pre-label them with the compound name, concentration (if a solution), lot number, and date.

• Aliquot the Compound: Quickly and carefully portion the Piperidine D10 from the main stock vial into the smaller aliquot vials. Aliquoting minimizes the number of times the main stock is opened, reducing the cumulative risk of exposure to air and moisture.

• Purge with Inert Gas: Before sealing each aliquot vial, gently flush the headspace with a stream of dry argon or nitrogen.[3][4] This displaces any ambient air and moisture.

• Seal Tightly: Immediately and securely tighten the cap on each vial. For extra protection, consider wrapping the cap-vial interface with parafilm.

• Store Appropriately: Place the sealed aliquot vials in a labeled secondary container and transfer them to a 2-8°C refrigerator for long-term storage.[1]

Visualization: Recommended Storage Workflow

The following diagram illustrates the decision-making process and workflow for the proper storage of Piperidine D10 upon receipt.

Caption: Workflow for receiving and preparing Piperidine D10 for long-term storage.

Section 3: Troubleshooting Guide

This guide provides solutions to common issues that may arise from improper storage of Piperidine D10.

Q: My analytical results (e.g., LC-MS) are showing poor reproducibility. Could the stability of my Piperidine D10 internal standard be the cause?

A: Yes, this is a strong possibility. Inconsistent stability of a stock or working solution can directly lead to assay variability.[9]

• Likely Cause: If the compound degrades over the course of an experiment or between experiments, its effective concentration changes, leading to poor reproducibility.[9] This could be due to gradual hydrolysis, oxidation, or H/D exchange if the solution was not stored properly (e.g., left at room temperature, exposed to light, or not sealed tightly).

• Solution:

  • Use a Fresh Aliquot: Discard the current working solution and prepare a new one from a previously unopened aliquot that has been stored correctly.

  • Prepare Solutions Freshly: Always prepare working solutions immediately before use.[9]

  • Verify Storage Conditions: Ensure that all stock solutions are consistently stored at 2-8°C and protected from light.

Q: I suspect my Piperidine D10 has been exposed to moisture. How can I check for isotopic dilution?

A: Isotopic dilution from H/D exchange is a serious issue that can invalidate quantitative results.

• Likely Cause: The vial was opened while still cold, causing condensation, or it was not sealed properly, allowing ingress of atmospheric humidity.[2]

• Solution: High-resolution mass spectrometry is the most direct way to investigate.

  • Acquire Mass Spectrum: Analyze the suspect sample and a trusted, unopened sample (if available) via HRMS.

  • Analyze Isotopic Distribution: Compare the isotopic distribution pattern of the molecular ion. A sample compromised by H/D exchange will show an increased relative intensity of the lighter isotopologues (M+0, M+1, etc., where D has been replaced by H) compared to the trusted standard.

  • Action: If significant isotopic dilution is confirmed, the compromised stock should be properly disposed of as chemical waste.

Q: The Piperidine D10, which was originally a colorless liquid/white solid, now has a yellow or brown tint. Is it still usable?

A: A change in color is a clear visual indicator of chemical degradation.

• Likely Cause: The color change is likely due to oxidation or other degradation pathways forming chromophoric impurities. This can be caused by prolonged exposure to air, light, or incompatible materials.[8]

• Solution:

  • Do Not Use: For any application where purity is critical (e.g., quantitative analysis, pharmaceutical development), the discolored material should not be used. Its chemical identity and concentration are no longer certain.

  • Review Storage Practices: This event should trigger a review of your lab's storage and handling procedures to prevent it from happening again. Ensure inert atmosphere purging and light protection are being strictly followed.

Visualization: Troubleshooting Stored Piperidine D10

This decision tree helps diagnose potential issues with stored Piperidine D10.

Caption: A decision tree for troubleshooting the integrity of Piperidine D10 samples.

Section 4: Summary of Best Practices

This table provides a quick reference for the optimal storage and handling of Piperidine D10.

Parameter	Recommendation	Rationale & Key Considerations
Temperature	2-8°C (Refrigerated)[1]	Slows chemical degradation and oxidation. Avoids potential issues with freeze-thaw cycles.
Atmosphere	Dry, Inert (Argon or Nitrogen)[2][3]	Prevents oxidative degradation and exposure to atmospheric moisture, which causes H/D exchange.
Light Exposure	Store in Dark (Amber Vial)[2][4]	Prevents photodegradation. Keep in a box or dark cabinet for additional protection.
Container	Tightly Sealed Glass Vial (PTFE-lined Cap)	Prevents ingress of air and moisture. Glass is inert. PTFE provides a high-quality seal.
Handling	Equilibrate to Room Temp Before Opening[2]	CRITICAL: Prevents condensation of water on the cold compound, protecting isotopic purity.
Aliquoting	Aliquot Upon First Use	Minimizes contamination risk to the main stock by reducing the frequency of opening.
Solutions	Prepare Freshly Before Use[9]	Ensures accurate concentration and minimizes degradation in solution over time.

References

• Ataman Kimya. PIPERIDINE. [Link]

• Autech. (2025). What are the storage stability of Piperidine Series compounds over time?[Link]

• KM Pharma Solution Private Limited. MSDS - Piperidine D10 Hydrochloride. [Link]

• Chemos GmbH & Co.KG. Safety Data Sheet: Piperidine. [Link]

• NextSDS. PIPERIDINE-D10 HCL — Chemical Substance Information. [Link]

• Labinsights. (2025). Selection Guide on Deuterated Solvents for NMR. [Link]

• PENTA. (2024). Piperidine - Safety Data Sheet. [Link]

• CK Gas. Deuterated Chloroform. [Link]

• Protheragen. (2025). Deuterated Solvents: Essential Reagents for Accurate NMR Analysis. [Link]

• Kim, H. J., et al. (2025). Stability, bioavailability, and cellular antioxidant activity of piperine complexed with cyclic glucans. Food Science and Biotechnology. [Link]

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• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Piperidine-d10 Purification &amp; Troubleshooting

Overview Piperidine-d10 is an essential fully deuterated solvent and internal standard used in high-resolution NMR and quantitative mass spectrometry. However, its secondary amine structure makes it highly reactive toward atmospheric moisture, carbon dioxide, and oxygen. This guide provides field-proven, self-validating protocols to recover and purify degraded Piperidine-d10 stocks without compromising isotopic enrichment.

Part 1: Diagnostic Data & Impurity Profiling

Before initiating purification, it is critical to identify the degradation mechanism. The table below summarizes the quantitative impact of common impurities and the required corrective actions.

Impurity	Source Mechanism	Assay Impact (qNMR / MS)	Preventative & Corrective Action
HOD / H₂O	Hygroscopic absorption of atmospheric moisture.	Broad NMR resonance (~4.8 ppm); quenches moisture-sensitive reagents; alters ionization efficiency in MS.	Preventative: Store over activated 3Å molecular sieves. Corrective: Desiccation over BaO/CaH₂ followed by distillation.
Carbamate Salts	Nucleophilic attack of the secondary amine on atmospheric CO₂.	Formation of white precipitates/viscous oils; shifted NMR resonances; unexpected high-mass adducts in MS.	Preventative: Handle strictly under Ar/N₂. Corrective: Fractional distillation (thermal decomposition of carbamates).
N-Oxides / Oxidative Degradants	Prolonged photolytic or oxidative degradation.	Background noise in UV/Vis detectors; complex mixture profiles in LC-MS.	Preventative: Store in amber ampoules; freeze-pump-thaw degassing. Corrective: Fractional distillation.

Part 2: Purification Workflow

Workflow for purifying degraded Piperidine-d10, highlighting chemical desiccation and distillation.

Part 3: Troubleshooting Guides & FAQs

Q1: My Piperidine-d10 has formed a white precipitate and a viscous oil at the bottom of the bottle. Is the batch ruined? A: No, the batch can be recovered. Because piperidine is a strong secondary amine, it rapidly absorbs atmospheric carbon dioxide to form piperidinium piperidine-1-carboxylate (carbamate salts)[1]. This reaction is reversible. Heating the degraded stock during fractional distillation will thermally decompose the carbamate back into CO₂ gas (which is purged) and pure Piperidine-d10 vapor.

Q2: Can I use standard Potassium Hydroxide (KOH) to dry Piperidine-d10 before distillation? A: Absolutely not. While standard protocols for non-deuterated piperidine recommend drying over KOH[2], standard KOH contains exchangeable labile protons (-OH). If used with Piperidine-d10, these protons will undergo rapid H/D exchange with the deuterium on the amine nitrogen, permanently reducing the isotopic purity of your solvent. You must use a non-protic basic desiccant, such as Barium Oxide (BaO) or Calcium Hydride (CaH₂).

Q3: Why should I use 3Å molecular sieves instead of 4Å or 5Å for long-term storage? A: The kinetic diameter of water is approximately 2.65Å, while the piperidine ring is significantly larger. 3Å molecular sieves strictly exclude the piperidine molecule while selectively trapping water[3]. Using 4Å or larger sieves allows the amine to enter the pores, which can lead to catalytic degradation on the aluminosilicate surface and loss of solvent volume.

Part 4: Self-Validating Experimental Protocols

Protocol A: Chemical Desiccation and Fractional Distillation

Purpose: To remove water, decompose carbamates, and isolate pure Piperidine-d10 without compromising isotopic enrichment.

Step-by-Step Methodology:

• Preparation: In a flame-dried Schlenk flask under an argon atmosphere, add the degraded Piperidine-d10.

• Desiccation: Add 5% (w/v) anhydrous Barium Oxide (BaO) or Calcium Hydride (CaH₂).

  • Causality: These reagents irreversibly react with water to form insoluble hydroxides without introducing exchangeable protons into the bulk solvent.

• Reflux: Attach a reflux condenser and heat the mixture to 110°C under argon for 2 hours.

  • Causality: Refluxing ensures complete reaction with the desiccant and provides the thermal energy required to decompose any suspended carbamate salts back into CO₂ and free amine.

• Distillation: Reconfigure the apparatus for fractional distillation. Distill the Piperidine-d10 at its boiling point (~106°C).

• Validation Checkpoint (Forerun): Discard the first 5% of the distillate (the forerun). This fraction contains any residual azeotropic water or low-boiling degradants.

• Validation Checkpoint (Main Fraction): Collect the main fraction. Before proceeding, take a 10 µL aliquot and run a rapid No-D NMR (or standard 1H-NMR)[4]. The system is validated if the residual HOD peak (~4.8 ppm) is virtually undetectable.

Protocol B: Freeze-Pump-Thaw Degassing & Isotopic Storage

Purpose: To remove dissolved oxygen and trace CO₂ that cause background noise in sensitive assays.

Step-by-Step Methodology:

• Freezing: Transfer the freshly distilled Piperidine-d10 into a heavy-walled Schlenk tube containing activated 3Å molecular sieves. Submerge the tube in a liquid nitrogen bath (77 K) until the solvent is completely frozen solid.

• Pumping: Open the stopcock to a high-vacuum line (< 0.1 Torr) for 5 minutes.

  • Causality: This evacuates the headspace, removing all atmospheric gases.

• Thawing: Close the stopcock and remove the tube from the liquid nitrogen. Allow it to thaw completely in a room-temperature water bath.

  • Causality: As the solvent transitions to a liquid phase, trapped dissolved gases (O₂, CO₂) are forced into the evacuated headspace, visible as bubbling.

• Validation Checkpoint (Cycling): Repeat steps 1–3 for a total of three cycles. The protocol is self-validated when no bubbling is observed during the final thaw phase, confirming the complete removal of dissolved gases.

• Storage: Backfill the Schlenk tube with ultra-pure Argon, seal tightly, and store in the dark at 4°C.

References

• [3] NMR Sample Preparation - Cornell NMR and Chemistry MS Facilities. Cornell University.3

• [4] No-Deuterium Proton (No-D) NMR as a Convenient Method for Analysis of Organic Solvents. National Institutes of Health (NIH).4

• [2] Purification of Laboratory Chemicals Fifth Edition. ResearchGate / Elsevier. 2

• [1] Applications and Limitations of the I2-Mediated Carbamate Annulation for the Synthesis of Piperidines. American Chemical Society (ACS). 1

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. NMR Sample Preparation | NMR and Chemistry MS Facilities [nmr.chem.cornell.edu]
• 4. No-Deuterium Proton (No-D) NMR as a Convenient Method for Analysis of Organic Solvents - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Piperidine-d10 vs. Pyridine-d5: A Strategic Guide to Basic NMR Solvents

While deuterated chloroform (CDCl₃) remains the undisputed workhorse of Nuclear Magnetic Resonance (NMR) spectroscopy, the structural elucidation of complex natural products, polar pharmaceuticals, and dynamic reaction monitoring often demands specialized solvent environments. When a basic medium is required, researchers typically turn to nitrogen-containing heterocycles.

This guide provides an in-depth technical comparison between two highly specialized basic NMR solvents: Pyridine-d5 and Piperidine-d10 . By understanding their mechanistic differences in basicity, magnetic anisotropy, and solute-solvent interactions, researchers can strategically select the optimal solvent for their specific analytical workflows.

Mechanistic Foundations: Basicity and Nitrogen Hybridization

The fundamental divergence in performance between pyridine and piperidine stems directly from the hybridization state of their respective nitrogen atoms. This structural causality dictates their basicity and how they interact with solute molecules[1].

• Pyridine-d5 (Aromatic, Weak Base): In pyridine, the nitrogen atom is sp2 hybridized and integrated into an aromatic ring. The lone pair of electrons resides in an sp2 orbital, which possesses 33% s-character. Because s-orbitals are held closer to the positively charged nucleus, this lone pair is tightly bound and less available to accept a proton. Consequently, pyridine is a relatively weak base (pKa of its conjugate acid is ~5.2).

• Piperidine-d10 (Aliphatic, Strong Base): Piperidine is a saturated, aliphatic heterocycle where the nitrogen is sp3 hybridized. The lone pair occupies an sp3 orbital with only 25% s-character, projecting further outward from the nucleus. This maximizes electron density availability, making piperidine a strong secondary amine base (pKa of its conjugate acid is ~11.2).

The Takeaway: Piperidine is approximately one million times more basic than pyridine[1]. You do not use Piperidine-d10 simply to dissolve a compound; you use it when you explicitly need a strongly basic, deprotonating environment.

Quantitative Performance Comparison

To facilitate rapid decision-making, the physical and spectroscopic properties of both solvents are summarized below.

Property	Pyridine-d5	Piperidine-d10
Chemical Formula	C₅D₅N	C₅D₁₁N
Nitrogen Hybridization	sp2 (Aromatic)	sp3 (Aliphatic)
Basicity (pKa of conj. acid)	~5.2 (Weak Base)	~11.2 (Strong Base)
Residual ¹H NMR Shifts (ppm)	8.74, 7.58, 7.22	~2.7, ~1.5 (Aliphatic region)
Aromaticity / Anisotropy	High (Strong ring current)	None
ASIS Effect Capability	Very Strong	Negligible
Isotopic Purity (Commercial)	≥99.96 atom % D	≥98.0 atom % D
Primary Use Case	Resolving overlapping signals, dissolving polar/phenolic compounds	In-situ base catalysis, highly basic environments

The ASIS Effect: Pyridine-d5's Superpower

Pyridine-d5 is renowned in drug development and natural product synthesis for its ability to induce the Aromatic Solvent-Induced Shift (ASIS) [2].

When a solute containing polar functional groups (such as hydroxyls, amines, or carbonyls) is dissolved in Pyridine-d5, the solvent molecules transiently coordinate with these electron-deficient sites. Because pyridine is aromatic, it possesses a strong magnetic anisotropy (a π -electron ring current). Depending on the specific collision geometry and the spatial relationship between the solute's protons and the coordinating pyridine ring, the solute's protons will experience differential shielding or deshielding[3].

For example, in saturated cyclic systems, protons situated 1,3-diaxial or vicinal to a hydroxyl group are heavily deshielded by the pyridine ring, shifting their signals downfield[3]. This phenomenon is a powerful tool for deconvoluting overlapping multiplets that appear as an unreadable mass in standard CDCl₃.

Experimental Workflows & Methodologies

The following protocols are designed as self-validating systems, ensuring that the causality behind each step yields verifiable analytical data.

Protocol A: Deconvoluting Overlapping Signals via ASIS (Pyridine-d5)

Objective: Resolve overlapping aliphatic or aromatic proton signals that are indistinguishable in standard non-aromatic solvents.

• Sample Preparation: Dissolve 5–10 mg of the analyte in 0.6 mL of Pyridine-d5 (≥99.5 atom % D). Causality: If the sample was previously in CDCl₃, it must be thoroughly dried under a gentle stream of N₂ gas or high vacuum. Residual CDCl₃ will disrupt the weak solute-solvent coordination required for the ASIS effect to manifest.

• Equilibration: Place the NMR tube in the spectrometer and allow it to equilibrate at 298 K for 5 minutes. Causality: The transient coordination between pyridine and the solute's polar groups is temperature-dependent; thermal stabilization prevents signal drift during acquisition.

• Acquisition: Acquire a standard 1D ¹H NMR spectrum (e.g., 16–64 scans depending on concentration).

• Self-Validation Check: The protocol is successful if previously overlapping multiplets resolve into distinct, calculable doublets/triplets, and the residual solvent peaks appear precisely at 8.74, 7.58, and 7.22 ppm without broad water exchange peaks obscuring the baseline.

Protocol B: In-Situ Base-Catalyzed Reaction Monitoring (Piperidine-d10)

Objective: Monitor the kinetics of a base-catalyzed mechanism (e.g., Knoevenagel condensation) directly within the NMR probe.

• Baseline Acquisition: Dissolve the starting materials in a non-reactive, non-basic deuterated solvent (e.g., CD₃CN) and acquire a baseline ¹H NMR spectrum.

• Catalyst Introduction: Inject a catalytic amount (e.g., 0.1 equivalents) of Piperidine-d10 directly into the NMR tube. Causality: Standard piperidine would introduce massive aliphatic proton signals (~1.5, 2.7 ppm) that obscure the reaction intermediates. Using the fully deuterated (d10) analogue renders the catalyst "invisible" to ¹H NMR while retaining its strong basicity (pKa ~11.2) to deprotonate acidic α -protons.

• Kinetic Array Setup: Insert the tube into the spectrometer and initiate a pseudo-2D kinetic array, acquiring a ¹H spectrum every 2–5 minutes over the desired reaction timeframe.

• Self-Validation Check: The system validates itself when the baseline aliphatic region remains free of new solvent peaks, and the integration plot of starting material decay vs. product formation yields a mathematically predictable kinetic curve (e.g., first-order exponential decay).

Solvent Selection Decision Matrix

To streamline your workflow, utilize the following logical decision matrix when deciding between these two specialized basic solvents.

Decision matrix for selecting between Pyridine-d5 and Piperidine-d10 in NMR workflows.

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. Two solvents, two different spectra - Aromatic Solvent Induced Shifts — Nanalysis [nanalysis.com]
• 3. pubs.acs.org [pubs.acs.org]

Comprehensive Guide to Validating Piperidine-d10 Isotopic Purity via GC-MS: A Comparative Analysis

As a Senior Application Scientist, I frequently encounter a critical misconception in pharmacokinetic bioanalysis and deuterated drug development: the conflation of isotopic enrichment with species abundance. When sourcing deuterated building blocks or internal standards (IS) like Piperidine-d10, understanding the precise isotopologue distribution is non-negotiable.

This guide objectively compares different isotopic purity grades of Piperidine-d10, explains the mechanistic causality behind analytical choices, and provides a self-validating Gas Chromatography-Mass Spectrometry (GC-MS) protocol for rigorous purity verification.

The Isotopic Purity Paradigm: Enrichment vs. Abundance

For a deuterated small molecule, "purity" expands beyond the absence of chemical contaminants to include isotopic purity. If a Piperidine-d10 standard is listed as having "99.5% D enrichment," it means that for any given labeled carbon-hydrogen bond, there is a 99.5% probability of finding a deuterium atom[1].

However, because Piperidine-d10 contains ten deuterated positions on its carbon ring, the final product is a statistical mixture of isotopologues (D10, D9, D8, etc.). The actual species abundance of the fully deuterated D10 molecule is governed by binomial expansion, meaning a 99.5% enriched starting material will not yield a final product where 99.5% of the molecules are the fully deuterated version[1].

Logical relationship between isotopic enrichment and isotopologue species abundance.

Comparative Analysis of Piperidine-d10 Grades

When selecting Piperidine-d10 as an internal standard or synthetic precursor, the isotopic grade directly impacts assay cross-talk and quantitative accuracy. The table below compares the theoretical performance of three common commercial grades to help you choose the right alternative for your workflow.

Isotopic Enrichment (per position)	Theoretical D10 Abundance	D9 Isotopologue Abundance	Unlabeled (D0) Contribution	Recommended Application
98.0% D	~81.7%	~16.7%	High risk of cross-talk	Qualitative NMR studies; non-critical synthetic pathways.
99.0% D	~90.4%	~9.1%	Moderate risk	Standard GC-MS/LC-MS bioanalysis with baseline separation.
>99.5% D	~95.1%	~4.8%	Negligible (<0.01%)	Trace-level quantitative pharmacokinetics; rigorous CMC standards.

Data Interpretation: Using 98% enriched Piperidine-d10 means nearly 20% of your standard consists of lower-mass isotopologues. In quantitative mass spectrometry, this "cross-talk" can artificially inflate the unlabeled analyte signal at the Lower Limit of Quantitation (LLOQ), compromising assay linearity and reliability[2].

Causality in Method Design: Why GC-MS and Derivatization?

While Electrospray Ionization High-Resolution Mass Spectrometry (ESI-HRMS) is highly sensitive for larger, non-volatile deuterated molecules[3], GC-MS remains the gold standard for volatile, low-molecular-weight aliphatic amines like piperidine. However, direct injection of secondary amines into a GC system is fundamentally flawed.

The Causality of Derivatization:

• Eliminating Peak Tailing: Free amines interact strongly with active silanol groups in the GC inlet and column stationary phase, causing severe peak tailing and loss of chromatographic resolution.

• Preventing H/D Exchange: The secondary amine proton (N-H) is labile. In the high-temperature environment of a GC inlet, it can undergo unpredictable hydrogen-deuterium exchange with residual moisture, ruining the isotopic profile.

• Mass Shift: Chemical derivatization with Pentafluoropropionic anhydride (PFPA) converts the polar amine into a neutral, highly volatile amide. This adds significant mass (146 amu), pushing the target ions out of the low-mass chemical noise region and improving detection selectivity[4].

Step-by-step GC-MS workflow for Piperidine-d10 isotopic purity validation.

Self-Validating Experimental Protocol

To ensure a self-validating system, this protocol requires the parallel analysis of an unlabeled Piperidine (D0) reference standard alongside the D10 sample to definitively map the retention time and fragmentation pattern.

Step 1: Sample Preparation & Derivatization

• Reconstitution: Dissolve 1.0 mg of Piperidine-d10 in 1.0 mL of anhydrous hexane. Critical: Use strictly anhydrous solvents to prevent hydrolysis of the moisture-sensitive derivatizing agent.

• Reaction: Transfer 100 µL of the solution to a GC-MS autosampler vial. Add 10 µL of Pentafluoropropionic anhydride (PFPA).

• Incubation: Cap the vial tightly, vortex briefly, and incubate the reaction mixture at 60°C for 30 minutes[4].

• Evaporation: Cool the vial to room temperature. Carefully evaporate the excess reagent and solvent to dryness under a gentle stream of ultra-pure nitrogen[4].

• Final Reconstitution: Reconstitute the derivatized dry residue in 200 µL of anhydrous hexane for injection.

Step 2: GC-MS Acquisition Parameters

• Column: 5% Phenyl / 95% Dimethylpolysiloxane (e.g., DB-5MS or equivalent), 30 m × 0.25 mm, 0.25 µm film.

• Inlet: 250°C, Split ratio 10:1.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Program: Initial 50°C (hold 1 min), ramp at 15°C/min to 200°C, then 30°C/min to 280°C (hold 2 min).

• Ionization: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Full Scan (m/z 50–350) for initial qualitative assessment, followed by Selected Ion Monitoring (SIM) for precise quantification of the molecular ion cluster[2].

Step 3: Ratiometric Data Analysis

• Identify the molecular ion ( M+ ) for the derivatized unlabeled Piperidine (D0) reference.

• In the Piperidine-d10 sample, extract the ion chromatograms for the fully deuterated target ( M+10 ), the primary impurity ( M+9 ), and the unlabeled residual ( M+0 ).

• Calculate Isotopic Purity: Isotopic Purity (%)=(AreaM+10​+AreaM+9​+...+AreaM+0​AreaM+10​​)×100

• Validation Check: The calculated M+10 abundance must align with the binomial expansion of the manufacturer's stated isotopic enrichment. If the M+0 signal in the D10 sample exceeds 0.1% of the total area, the batch will contribute unacceptable cross-talk and is unsuitable for ultra-sensitive quantitative assays[2].

Conclusion

Validating the isotopic purity of Piperidine-d10 is a foundational requirement for rigorous analytical science. By utilizing PFPA derivatization coupled with GC-MS, laboratories can overcome the thermodynamic and chromatographic challenges associated with secondary amines. Upgrading from 98% to >99.5% enriched standards significantly reduces M+0 cross-talk, ensuring that your internal standard acts as a true analytical control rather than a source of baseline interference.

References

• Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry. PubMed (NIH). Available at: [Link]

Sources

• 1. isotope.com [isotope.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

A Senior Application Scientist's Guide to 13C NMR Chemical Shifts of Deuterated Piperidine

For researchers, medicinal chemists, and professionals in drug development, the piperidine scaffold is a cornerstone of modern pharmaceuticals. Its prevalence demands precise analytical tools for characterization, with Nuclear Magnetic Resonance (NMR) spectroscopy being paramount. When used as an internal standard or as a building block in complex syntheses, isotopically labeled versions, such as perdeuterated piperidine, are indispensable.

This guide provides an in-depth comparison of the ¹³C NMR chemical shift reference values for piperidine and its deuterated analogue, piperidine-d₁₁. It is important to note that while the topic specifies piperidine-d₁₀, the commercially available and fully deuterated standard is piperidine-d₁₁ (C₅D₁₁N), which contains eleven deuterium atoms. This guide will proceed with the analysis of piperidine-d₁₁, the scientifically accurate and industry-standard compound. We will explore the theoretical basis for the observed spectral differences and provide a robust experimental protocol for acquiring high-fidelity data.

The Foundational Spectrum: ¹³C NMR of Piperidine (C₅H₁₁N)

Before examining the deuterated analogue, we must establish a baseline with the ¹³C NMR spectrum of standard, non-labeled piperidine. The molecule's symmetry results in three distinct signals corresponding to the C2/C6, C3/C5, and C4 carbons.

Experimental data, consistently reported in the literature, provides the following chemical shifts when measured in chloroform-d (CDCl₃).

Carbon Position	Chemical Shift (δ) in ppm
C2, C6	46.23
C3, C5	26.10
C4	24.15
(Data sourced from supporting information of a Royal Society of Chemistry publication)[1]

These values serve as our primary reference for comparison.

The Isotope Effect: Predicting the ¹³C NMR Spectrum of Piperidine-d₁₁

The substitution of hydrogen (¹H) with its heavier isotope, deuterium (²H or D), introduces subtle yet predictable changes in the ¹³C NMR spectrum. This phenomenon, known as the deuterium isotope effect, is rooted in fundamental principles of molecular vibrations.

The Causality of Isotope Shifts

The C-D bond has a lower zero-point vibrational energy and is slightly shorter and less polarizable than a C-H bond.[2] This results in a small but significant increase in the electron shielding experienced by the attached carbon nucleus. Consequently, in ¹³C NMR spectroscopy, carbons directly bonded to deuterium typically resonate at a slightly higher magnetic field, appearing upfield (at a lower ppm value) compared to their protonated counterparts.[3][4]

This upfield shift is categorized by the number of bonds separating the observed carbon from the deuterium atom:

• One-bond (α) isotope effect: The most significant shift, typically causing an upfield shift of 0.2-0.3 ppm per deuterium atom.[4]

• Two-bond (β) isotope effect: A smaller upfield shift, generally around 0.1 ppm.

• Long-range effects (γ and beyond): These are typically negligible but can sometimes be observed.

Furthermore, the spin-spin coupling between ¹³C and deuterium (a spin-1 nucleus) causes signals to split into multiplets. For a CD₂ group, the ¹³C signal will appear as a 1:2:3:2:1 quintet.[5] To obtain a simple, sharp singlet for each carbon, a technique called deuterium decoupling is employed during acquisition.

Comparative Data: Piperidine vs. Predicted Piperidine-d₁₁

Carbon Position	Piperidine (C₅H₁₁N) δ (ppm)[1]	Predicted Piperidine-d₁₁ (C₅D₁₁N) δ (ppm)	Predicted Upfield Shift (Δδ) in ppm
C2, C6	46.23	~45.5 - 45.7	~0.5 - 0.7
C3, C5	26.10	~25.5 - 25.7	~0.4 - 0.6
C4	24.15	~23.7 - 23.9	~0.2 - 0.4

Justification for Predictions: The predicted shifts account for the cumulative isotope effects. For instance, the C2 and C6 carbons are each bonded to two deuteriums (strong α effect) and are two bonds away from two other deuteriums on C3 and C5 (weaker β effect), leading to the largest predicted upfield shift. The C4 carbon, being most distant from the nitrogen and its neighboring deuteriums, is predicted to experience the smallest total shift.

Experimental Protocol: Acquiring a High-Fidelity ¹³C{²H} NMR Spectrum

To validate these predictions and obtain reliable reference values, a carefully designed experiment is crucial. The following protocol describes a self-validating system for acquiring a deuterium-decoupled ¹³C NMR spectrum of piperidine-d₁₁.

Step-by-Step Methodology

• Sample Preparation:

  • Accurately weigh approximately 50-100 mg of piperidine-d₁₁ (commercially available from suppliers such as Sigma-Aldrich or Cambridge Isotope Laboratories, Inc.).

  • Dissolve the sample in ~0.6 mL of a high-purity, non-deuterated solvent (e.g., HPLC-grade chloroform, acetone) in a standard 5 mm NMR tube. Rationale: Since the compound of interest is fully deuterated, a deuterated solvent is not strictly necessary for the lock, as the spectrometer can lock onto the high concentration of deuterium in the analyte itself. Using a non-deuterated solvent avoids large solvent signals that could obscure analyte peaks if residual protons are present.

  • Add a small amount of a reference standard, such as tetramethylsilane (TMS), for precise chemical shift calibration (δ = 0.00 ppm).

• Spectrometer Setup and Calibration:

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer onto the deuterium signal of piperidine-d₁₁.

  • Perform automated or manual shimming to optimize the magnetic field homogeneity, aiming for a sharp and symmetrical lock signal. Rationale: A stable lock and good shimming are fundamental for achieving high resolution and accurate chemical shift determination.

• Acquisition Parameter Optimization:

  • Load a standard ¹³C NMR pulse sequence with deuterium decoupling. A common choice is a pulse-acquire sequence with power-gated decoupling (e.g., zgdc on Bruker systems).

  • Set the Spectral Width (SW): A range from 0 to 220 ppm is standard for most organic molecules.

  • Set the Transmitter Frequency Offset (O1P): Center the frequency on the expected spectral region (~100 ppm) to ensure uniform excitation.

  • Define Acquisition Time (AQ): Set to at least 2-3 seconds to ensure good digital resolution.

  • Set Relaxation Delay (D1): A delay of 2-5 seconds is typically sufficient for quaternary and methylene carbons in small molecules.

  • Set Number of Scans (NS): Due to the low natural abundance of ¹³C, a significant number of scans (e.g., 1024 to 4096) will be required to achieve a good signal-to-noise ratio.

  • Enable Deuterium Decoupling: This is the most critical step. Use a broad-band deuterium decoupling sequence (e.g., WALTZ-16 or GARP) to collapse the ¹³C-D multiplets into singlets. The decoupler frequency must be centered on the deuterium resonance frequency.

• Data Acquisition and Processing:

  • Start the acquisition.

  • Once complete, apply a Fourier transform to the Free Induction Decay (FID).

  • Apply an exponential multiplication (line broadening factor of 1-2 Hz) to improve the signal-to-noise ratio.

  • Perform phase correction to ensure all peaks are in positive absorptive mode.

  • Perform baseline correction to obtain a flat baseline across the spectrum.

  • Calibrate the spectrum by setting the TMS peak to 0.00 ppm.

Experimental Workflow Diagram

Caption: Workflow for acquiring a ¹³C{²H} NMR spectrum of piperidine-d₁₁.

Conclusion

The ¹³C NMR spectrum of piperidine-d₁₁ serves as an excellent practical example of the deuterium isotope effect. Compared to standard piperidine, the signals for all carbon atoms in the deuterated analogue are expected to be shifted upfield due to increased electronic shielding. This guide provides a robust framework for understanding these differences, predicting the chemical shifts for piperidine-d₁₁, and outlining a validated experimental protocol to obtain high-quality reference data. For any scientist working with piperidine derivatives, a clear understanding of these principles is essential for accurate spectral interpretation and structural elucidation.

References

• Royal Society of Chemistry. (n.d.). Supporting Information: Highly Efficient and Eco-friendly Synthesis of Tertiary Amines....
• Royal Society of Chemistry. (n.d.). Supporting information_revision.
• Royal Society of Chemistry. (n.d.). Supporting Information: Hydrogenation of Functionalised Pyridines....

• SpectraBase. (n.d.). Piperidine - Optional[13C NMR] - Chemical Shifts. Retrieved from [Link]

• Reich, H. J. (2021, October 20). NMR Spectroscopy :: 13C NMR Chemical Shifts. ACS Division of Organic Chemistry. Retrieved from [Link]

• Hansen, P. E., et al. (2013). Deuterium Isotope Effects on 13 C-NMR Chemical Shifts of 10-Hydroxybenzo[h]quinolines. Molecules, 18(4), 4466-4483. Retrieved from [Link]

• ResearchGate. (2025, August 6). Studies Based on Deuterium Isotope Effect on 13C Chemical Shifts. Retrieved from [Link]

• Babij, N. R., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(3), 661-667. Retrieved from [Link]

• MDPI. (2025, October 3). Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines. Retrieved from [Link]

• Preprints.org. (n.d.). Supporting information Synthesis of the pyrene derivative.... Retrieved from [Link]

• Al-Rawi, J. M. A., Flamerz, S., & Khuthier, A. H. (1985). 13C Nuclear magnetic resonance spectra of some N-alkylpiperidines and the corresponding N-oxides. N-Substitution and N-oxidation effects. Spectrochimica Acta Part A: Molecular Spectroscopy, 41(12), 1391-1395. Retrieved from [Link]

• NP-MRD. (n.d.). 13C NMR Spectrum (1D, 101 MHz, D2O, predicted) (NP0000084). Retrieved from [Link]

• Limbach, H.-H., et al. (2004). Hydrogen/Deuterium-Isotope Effects on NMR Chemical Shifts and Symmetry of Homoconjugated Hydrogen-Bonded Ions in Polar Solution. Israel Journal of Chemistry, 44(1-3), 241-252. Retrieved from [Link]

• ContaminantDB. (n.d.). 13C NMR Spectrum (CHEM014996). Retrieved from [Link]

• NP-MRD. (n.d.). 13C NMR Spectrum (1D, 226 MHz, H2O, predicted) (NP0243068). Retrieved from [Link]

• National Institute of Advanced Industrial Science and Technology (AIST). (n.d.). 13C NMR SDBS-NMR-CDS-03-346. Retrieved from [Link]

• University of Ottawa NMR Facility Blog. (2010, October 28). 13C NMR of "Perdeuterated" Solvents. Retrieved from [Link]

• RSC Publishing. (2021, December 7). Long range deuterium isotope effects on 13C NMR chemical shifts.... Retrieved from [Link]

• Bonev, B., et al. (2021). Long range deuterium isotope effects on 13C NMR chemical shifts of 2-alkanones in CD3OD solutions of imidazolium acetate ionic liquids. RSC Advances, 11(62), 39327-39333. Retrieved from [Link]

• National Institute of Advanced Industrial Science and Technology (AIST). (n.d.). Spectral Database for Organic Compounds, SDBS. Retrieved from [Link]

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A Senior Application Scientist's Guide: Cost-Benefit Analysis of Piperidine-d10 vs. Unlabeled Piperidine

For researchers, scientists, and drug development professionals, the choice of reagents is a critical decision that balances analytical rigor with budgetary constraints. Piperidine, a foundational heterocyclic amine, is a ubiquitous structural motif in countless pharmaceuticals and a common reagent in organic synthesis.[1][2][3] When its quantification is required, particularly in complex biological matrices, the question arises: is the investment in a deuterated analog like Piperidine-d10 justified over its less expensive, unlabeled counterpart?

This guide provides an in-depth cost-benefit analysis of Piperidine-d10 versus unlabeled piperidine. Moving beyond a simple price comparison, we will explore the fundamental analytical advantages conferred by isotopic labeling and delineate the specific applications where the higher cost of Piperidine-d10 translates into invaluable data integrity, accuracy, and regulatory compliance.

Part 1: Foundational Differences: A Physicochemical Overview

The core difference between Piperidine-d10 and standard piperidine lies in their isotopic composition. In Piperidine-d10, all ten hydrogen atoms (¹H) on the piperidine ring have been replaced with their stable, heavy isotope, deuterium (²H or D).[4] While this substitution makes them chemically and biologically almost identical, it introduces a significant and predictable mass shift.[5][6] This mass difference is the cornerstone of its utility in modern analytical techniques.

Property	Unlabeled Piperidine	Piperidine-d10	Rationale for Difference
Chemical Formula	C₅H₁₁N	C₅HD₁₀N	Replacement of 10 protium (H) atoms with deuterium (D) atoms.
Molecular Weight	~85.15 g/mol	~95.21 g/mol	Each deuterium atom adds approximately 1.006 Da to the mass.
Chemical Reactivity	Standard	Nearly Identical	The C-D bond is slightly stronger than the C-H bond, but this rarely affects reactivity in its common applications.
Boiling Point	106 °C	~106 °C	Isotopic substitution has a negligible effect on macroscopic physical properties like boiling point.
Polarity & Solubility	Standard	Nearly Identical	Deuteration does not significantly alter the molecule's polarity or its solubility characteristics.

Part 2: The Decisive Advantage: Piperidine-d10 as the "Gold Standard" Internal Standard

The primary and most compelling reason to use Piperidine-d10 is its role as an ideal internal standard (IS) for quantitative analysis using mass spectrometry (MS), particularly Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[4][7] An internal standard is a known quantity of a compound added to every sample, calibrator, and quality control (QC) to correct for variations during analysis.[8]

Deuterated standards are considered the "gold standard" because they exhibit nearly identical physicochemical behavior to the unlabeled analyte throughout the entire analytical workflow.[4]

Key Benefits as an Internal Standard:

• Co-elution in Chromatography: Piperidine-d10 has virtually the same retention time as unlabeled piperidine, meaning they travel through the HPLC column and enter the mass spectrometer at the same moment.[9]

• Correction for Matrix Effects: Biological samples (like plasma or urine) contain numerous endogenous compounds that can interfere with the ionization of the target analyte in the MS source, either suppressing or enhancing the signal. Since the deuterated standard co-elutes and has the same ionization properties, it experiences the same matrix effects as the analyte. By calculating the ratio of the analyte signal to the IS signal, these effects are effectively normalized, leading to a much more accurate measurement.[4][8]

• Compensation for Variability: It corrects for inconsistencies in sample preparation, such as extraction recovery, and variations in instrument performance, like injection volume.[8][9]

Caption: Workflow for quantitative analysis using a deuterated internal standard.

Part 3: The Economic Equation: A Cost-Benefit Analysis

The decision to use Piperidine-d10 ultimately hinges on whether its analytical benefits outweigh its significantly higher cost.

Compound	Representative Cost (per mg)	When is the Cost Justified?	When is Unlabeled Piperidine Sufficient?
Piperidine-d10	High (e.g., ~$10-20/mg)[10][11]	Regulated Bioanalysis: Pharmacokinetic (PK), toxicokinetic (TK), and clinical studies requiring submission to regulatory bodies (e.g., FDA, EMA).[7] Low-Level Quantification: When analyzing trace amounts of piperidine or its derivatives in complex matrices.[12] High-Throughput Screening: Where analytical robustness and minimal method failure are critical. Metabolism Studies: To trace the fate of a piperidine-containing drug.[13]	Synthesis: When used as a reagent or base in chemical synthesis.[3] Qualitative Analysis: For simple identification or presence/absence testing. High-Concentration Samples: When the analyte concentration is high enough to overcome matrix effects without an IS. Early-Stage, Non-Critical Research: In exploratory studies where budget is a primary constraint and absolute quantification is not required.
Unlabeled Piperidine	Very Low (e.g., <$0.10/gram)	N/A	As listed above.

The Verdict: The additional cost of Piperidine-d10 is a necessary investment for any quantitative study where accuracy, precision, and reproducibility are paramount. For regulated drug development, the cost of failed batches or unreliable data far exceeds the expense of the deuterated standard. For basic synthesis or qualitative work, unlabeled piperidine is the logical and economical choice.

Part 4: Experimental Protocol: Quantitative Analysis of a Piperidine Analog in Human Plasma

This protocol outlines a typical workflow for the quantification of a hypothetical piperidine-containing drug ("Pip-Drug") in human plasma using Piperidine-d10 as an internal standard via LC-MS/MS.

1. Materials and Reagents

• Pip-Drug analytical standard

• Piperidine-d10 (Internal Standard)

• Human Plasma (K₂EDTA)

• Acetonitrile (HPLC Grade)

• Methanol (HPLC Grade)

• Formic Acid (LC-MS Grade)

• Water (LC-MS Grade)

• 96-well collection plates

2. Preparation of Solutions

• Pip-Drug Stock (1 mg/mL): Accurately weigh 10 mg of Pip-Drug and dissolve in 10 mL of methanol.

• Piperidine-d10 IS Stock (1 mg/mL): Accurately weigh 1 mg of Piperidine-d10 and dissolve in 1 mL of methanol.

• IS Working Solution (100 ng/mL): Dilute the IS Stock solution in 50:50 acetonitrile:water.

• Calibration Standards & QCs: Serially dilute the Pip-Drug stock solution in blank human plasma to prepare calibration standards (e.g., 1-1000 ng/mL) and quality control samples (low, mid, high concentrations).

3. Sample Preparation: Protein Precipitation This workflow is designed for high-throughput analysis in a 96-well format.

Caption: High-throughput sample preparation workflow.

4. LC-MS/MS Instrument Conditions

• LC System: Standard HPLC/UPLC system.

• Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Flow Rate: 0.4 mL/min.

• Gradient: Start at 5% B, ramp to 95% B over 3 minutes, hold for 1 minute, return to 5% B and re-equilibrate.

• Injection Volume: 5 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Ionization Mode: Positive Ion Mode.

• MRM Transitions:

  • Pip-Drug: Determine precursor and product ions (e.g., [M+H]⁺ → fragment).

  • Piperidine-d10: Determine precursor and product ions (e.g., 96.2 → fragment). Note the +10 Da mass shift from unlabeled piperidine.

5. Data Analysis

• Integrate the chromatographic peaks for both the Pip-Drug and Piperidine-d10 MRM transitions.

• Calculate the peak area ratio (Pip-Drug Area / Piperidine-d10 Area).

• Construct a calibration curve by plotting the peak area ratio against the nominal concentration of the calibration standards. Use a weighted (1/x²) linear regression.

• Determine the concentration of the QC and unknown samples by back-calculating from their peak area ratios using the regression equation of the calibration curve.

Conclusion

While unlabeled piperidine is a cost-effective and appropriate choice for synthetic applications, it is unsuitable for modern, high-precision quantitative bioanalysis. The use of Piperidine-d10 as an internal standard is not a luxury but a scientific necessity for generating accurate, reproducible, and defensible data.[7][14] It mitigates the inherent variability of the analytical process and corrects for the complex matrix effects encountered in biological samples. For any researcher in drug development, the investment in deuterated standards provides the foundation for data integrity, ensuring that critical decisions are based on the most reliable results possible.

References

• Enhancing Drug Metabolism Studies with 13C-Labeled Compounds. Stable Isotope.
• The Indispensable Role of Isotopic Labeling in Modern Drug Metabolism Studies: A Technical Guide. Benchchem.
• Isotopic Labeling of Metabolites in Drug Discovery Applications. ResearchGate.
• Introduction to Stable Isotope Labeling and How It Supports Drug Development for Rare Diseases. Metabolic Solutions.
• A Comparative Guide to Analytical Methods for the Quantification of Ethyl-piperidin-4-ylmethyl. Benchchem.
• Deuterated Standards in Mass Spectrometry: An In-depth Technical Guide. Benchchem.
• Using Stable Isotopes to Evaluate Drug Metabolism Pathways. SciTechnol.
• Practical Applications of Piperidine Derivatives in Drug Discovery: Application Notes and Protocols. Benchchem.
• Pharmacological Applications of Piperidine Derivatives. Encyclopedia.pub.
• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. MDPI.
• Deuterated Standards for LC-MS Analysis. ResolveMass Laboratories Inc..
• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. ResolveMass Laboratories Inc..
• A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. South American Journal of Clinical Research.
• Why can the deuterated internal standard method be used for quantification in the detection of serum 25-hydroxyvitamin D by high-performance liquid chromatography-tandem mass spectrometry? Can ordinary chromatographic methods use this method for quantification?. Biotai.
• (PDF) Piperidine nucleus in the field of drug discovery. ResearchGate.
• A Liquid Chromatography-mass Spectrometry Method to Determine the Content of Genotoxic Impurity Piperidine in Rimonabant. PubMed.
• Pipendoxifene (Piperidine-D10), TRC 1 mg | Buy Online. Toronto Research Chemicals.
• Piperidine for synthesis 110-89-4. Sigma-Aldrich.
• Piperidine Unveiled: A Comprehensive Exploration of Structure, Applications, and Pharmacological Significance. IJNRD.
• Piperidine. Wikipedia.
• Piperidine-d10 , 95% , 45393-79-1. CookeChem.
• Piperidine price,buy Piperidine. ChemicalBook.

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Beyond the Proton: The Accuracy and Utility of Piperidine-d10 as a qNMR Standard

Executive Summary

Quantitative Nuclear Magnetic Resonance (qNMR) is the gold-standard, primary reference measurement procedure for assigning the absolute purity of organic compounds[1]. Traditionally, 1H-qNMR relies on well-characterized Internal Standard Reference Materials (ISRMs) such as Maleic Acid, DSS, or Dimethyl Sulfone (DMSO2)[2]. However, as molecular complexity increases—particularly in lipidomics, biologics, and heavily functionalized active pharmaceutical ingredients (APIs)—1H-qNMR frequently encounters a critical failure point: severe spectral overlap .

When the 1H spectral window is saturated, analytical scientists must pivot to orthogonal nuclei. Enter Piperidine-d10 —a fully deuterated cyclic aliphatic amine. While widely recognized as an LC-MS internal standard[3], Piperidine-d10 and its derivatives have carved out a highly specialized, ultra-accurate niche as standards for 2H-qNMR (Deuterium NMR) and 13C-qNMR methodologies[4].

Mechanistic Causality: Why Piperidine-d10?

To understand the utility of Piperidine-d10, we must look at the causality behind experimental qNMR failures and how this specific molecule acts as a self-validating solution.

• Isotopic Silence & Signal Amplification: Piperidine-d10 ( C5​D10​NH ) contains 10 carbon-bound deuterium atoms. In a standard 1H-qNMR experiment, it is completely "silent," meaning it will not interfere with analyte proton signals. Conversely, in a 2H-qNMR experiment, it yields three distinct, highly integrated deuterium signals ( α , β , and γ positions). This provides robust signal averaging and superior signal-to-noise (S/N) ratios compared to mono-deuterated standards.

• Gravimetric Stability via Salt/Derivative Formation: A fundamental rule of qNMR is that the internal standard must be weighed with extreme gravimetric precision. Free piperidine is a volatile liquid (BP ~106°C), which introduces unacceptable evaporation errors during microbalance weighing. To create a reliable standard, Piperidine-d10 is utilized as its hydrochloride salt (Piperidine-d10 HCl) or as a stable, reactive derivative like 1-(Chlorocarbonyl)piperidine-d10[5]. This ensures solid-state stability, allowing for weighing with <0.1% relative standard deviation (RSD).

Comparative Performance Analysis

To objectively evaluate Piperidine-d10, we must benchmark it against the BIPM-recommended 1H-qNMR standards. The table below summarizes the physicochemical and spectroscopic parameters that dictate standard selection.

Parameter	Piperidine-d10 (Salt/Derivative)	Maleic Acid	DSS	DMSO2
Primary Target Nucleus	2H, 13C	1H, 13C	1H	1H
1H Spectral Interference	None (Silent)	High (Singlet at 6.3 ppm)	Low (Singlet at 0 ppm)	Moderate (Singlet at 3.0 ppm)
Signal Multiplicity	3 Distinct Signals ( α , β , γ )	1 Singlet	1 Singlet	1 Singlet
Solubility Profile	Broad Organic (MeOH, CHCl3​ )	Aqueous / Polar Organic	Aqueous ( D2​O )	Broad ( D2​O , DMSO- d6​ )
Gravimetric Stability	High (as HCl salt or derivative)	High (Solid)	High (Solid)	High (Solid)
Optimal Application	2H-qNMR, Complex Matrices	General 1H-qNMR (Polar)	Aqueous 1H-qNMR	General 1H-qNMR

Standard Selection Workflow

Caption: Decision matrix for selecting Piperidine-d10 over traditional 1H-qNMR internal standards.

Experimental Workflow: Self-Validating 2H-qNMR

A self-validating qNMR protocol requires absolute control over the acquisition parameters. In 2H-qNMR, the traditional deuterium lock mechanism cannot be used, as the solvent's deuterium signal would overwhelm the detector and obscure the internal standard[4].

Caption: Step-by-step 2H-qNMR workflow utilizing Piperidine-d10 as an internal standard.

Step-by-Step Methodology

• Gravimetric Preparation: Accurately weigh the analyte and Piperidine-d10 HCl using a high-precision microbalance ( d=0.001 mg). Ensure the molar ratio of analyte to internal standard is approximately 1:1 to optimize the dynamic range of the receiver gain.

• Solvent Selection (Critical Step): Dissolve the mixture in a protiated (non-deuterated) solvent, such as HPLC-grade CHCl3​ or CH3​OH . Do not use deuterated solvents , as their massive 2H signals will cause severe baseline distortion and receiver saturation.

• Locking Strategy: Because a 2H lock is impossible when observing the 2H nucleus, operate the NMR spectrometer in an unlocked state. Modern superconducting magnets exhibit drift rates of <4 Hz/hour, which is negligible for the broad chemical shift range of 2H. Alternatively, spike the sample with Hexafluorobenzene and utilize a dedicated 19F lock probe.

• Acquisition Parameters:

  • Nucleus: 2H

  • Decoupling: Apply inverse-gated 1H broadband decoupling (e.g., WALTZ-16) to collapse 2H-1H scalar couplings and sharpen the deuterium singlets.

  • Relaxation Delay ( D1​ ): Set to ≥5×T1​ of the longest relaxing deuterium nucleus to ensure complete longitudinal magnetization recovery.

• Integration & Calculation: Integrate the isolated α -deuterium signal of Piperidine-d10 (representing 4D) against the target 2H signal of the analyte. Apply the standard qNMR mass balance equation to determine absolute purity.

Conclusion

While traditional standards like Maleic acid and DSS remain the workhorses of standard 1H-qNMR, they are fundamentally limited by proton spectral crowding. Piperidine-d10, when deployed as a stable salt or derivative, offers a highly accurate, orthogonally silent alternative. By shifting the analytical window to the 2H or 13C domain, researchers can achieve SI-traceable purity assignments even in the most complex chemical matrices.

References

• [1] Quantitative NMR (qNMR) - Internal Standard Reference Data. Bureau International des Poids et Mesures (BIPM). Available at: [Link]

• [2] Rundlöf, T., et al. Survey and qualification of internal standards for quantification by 1H NMR spectroscopy. Journal of Pharmaceutical and Biomedical Analysis. Available at: [Link]

• [3] Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. ResolveMass Laboratories. Available at: [Link]

• [4] Site-specific hydrogen isotope measurements of vanillin by 2H-qNMR and GC-IRMS. National Center for Biotechnology Information (PMC). Available at: [Link]

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• 4. Site-specific hydrogen isotope measurements of vanillin by 2H-qNMR and GC-IRMS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]

Evaluating Kinetic Isotope Effects: A Comparative Guide to Piperidine vs. Piperidine-d10 in Drug Development

The incorporation of deuterium into pharmacologically active molecules is a highly effective, field-proven strategy to optimize the pharmacokinetic (PK) profiles of drug candidates. For molecules containing a piperidine ring—a ubiquitous structural motif in neuroactive and metabolic drugs—susceptibility to rapid cytochrome P450 (CYP)-mediated metabolism often limits clinical viability.

This guide provides an objective, data-driven comparison between standard Piperidine and its fully deuterated analog, Piperidine-d10 . Designed for drug development professionals, it explores the mechanistic causality of the Kinetic Isotope Effect (KIE), outlines comparative performance metrics, and establishes a self-validating experimental protocol for evaluating intrinsic clearance.

The Mechanistic Causality of the Kinetic Isotope Effect (KIE)

The primary advantage of substituting hydrogen with deuterium lies in the fundamental principles of quantum mechanics and bond dissociation energy. Because a deuterium atom has twice the mass of a hydrogen atom, the carbon-deuterium (C-D) bond exhibits a lower zero-point vibrational energy than the carbon-hydrogen (C-H) bond.

Consequently, a greater amount of activation energy is required to reach the transition state necessary to cleave a C-D bond[1]. When a drug is processed by hepatic CYP450 enzymes (such as CYP3A4 or CYP2D6), the rate-limiting step is often the abstraction of a hydrogen atom from the α -carbon of the piperidine ring by the enzyme's heme iron-oxo species. By replacing these hydrogens with deuterium (Piperidine-d10), the kinetic isotope effect significantly slows the rate of N-dealkylation and ring oxidation, directly translating to enhanced metabolic stability[1].

Comparative Performance: Piperidine vs. Piperidine-d10

The strategic deuteration of the piperidine ring alters both the physical properties and the biological fate of the moiety. The table below summarizes the quantitative and theoretical shifts observed when transitioning from a standard piperidine to a Piperidine-d10 analog.

Table 1: Physicochemical and Pharmacokinetic Comparison

Parameter	Standard Piperidine Moiety	Piperidine-d10 Moiety	Mechanistic Rationale
Bond Dissociation Energy	~99 kcal/mol (C-H)	~100.5 kcal/mol (C-D)	The heavier mass of deuterium lowers the zero-point energy, deepening the potential energy well[1].
In Vitro Half-Life ( t1/2​ )	Baseline (e.g., ~26 min in RLM)	Extended (e.g., >60 min in RLM)	Higher activation energy slows the rate of CYP-mediated hydrogen abstraction at the α -carbon[2].
Intrinsic Clearance ( CLint​ )	High	Low to Medium	Decreased enzymatic turnover reduces the hepatic extraction ratio, increasing systemic exposure[2].
Primary Metabolic Route	Rapid α -carbon oxidation & N-dealkylation	Stable parent or Metabolic Shunting	The slowed reaction at the piperidine ring may redirect CYP450 enzymes to oxidize alternative, lower-energy sites on the molecule[3].

Note: Data trends are representative of piperidine-derived soluble epoxide hydrolase (sEH) inhibitors and quinoline derivatives evaluated in rat liver microsomes (RLM)[1][2].

CYP450-Mediated Metabolic Pathways

To visualize the impact of the KIE, we must map the divergent metabolic fates of the two moieties. Standard piperidine undergoes rapid oxidation, leading to ring opening and clearance. In contrast, Piperidine-d10 resists this cleavage, which either preserves the parent drug or forces the enzyme to find an alternative oxidation site (metabolic shunting)[3].

CYP450-mediated metabolic pathways comparing Piperidine and Piperidine-d10.

Experimental Validation: In Vitro Microsomal Stability Protocol

To objectively quantify the kinetic isotope effect between a piperidine-containing drug and its D10 analog, researchers utilize an In Vitro Liver Microsome Assay (HLM/RLM).

This protocol is designed as a self-validating system . It includes a minus-NADPH negative control to ensure that any observed degradation is strictly CYP-mediated (as CYP enzymes require NADPH as an electron donor to form the reactive iron-oxo species). Furthermore, the use of cold acetonitrile not only halts the enzymatic reaction at precise time intervals but also precipitates proteins to prevent LC-MS/MS column fouling[4].

Step-by-step in vitro microsomal stability assay workflow for KIE evaluation.

Step-by-Step Methodology

• Reagent Preparation:

  • Prepare a 10 mM stock solution of both the Piperidine and Piperidine-d10 analogs in DMSO. Dilute to a 1 µM working concentration in 100 mM potassium phosphate buffer (pH 7.4).

  • Thaw Human Liver Microsomes (HLM) or Rat Liver Microsomes (RLM) on ice and dilute to a final protein concentration of 0.5 mg/mL in the phosphate buffer.

• Incubation Setup:

  • Pre-incubate the microsome-drug mixture in a 37°C water bath for 5 minutes.

  • Self-Validation Control: Prepare a parallel set of samples without NADPH to rule out chemical instability or non-CYP enzymatic degradation.

• Reaction Initiation:

  • Initiate the metabolic reaction by adding an NADPH regenerating system (final concentration 1 mM) to the test wells.

• Time-Course Sampling & Quenching:

  • At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), extract a 50 µL aliquot from the reaction mixture.

  • Immediately transfer the aliquot into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide). The cold organic solvent instantly denatures the CYP enzymes, quenching the reaction.

• Sample Processing & LC-MS/MS Analysis:

  • Centrifuge the quenched samples at 4,000 rpm for 15 minutes at 4°C to pellet the precipitated proteins.

  • Transfer the supernatant to LC vials and analyze via LC-MS/MS in Multiple Reaction Monitoring (MRM) mode to quantify the remaining parent compound.

• Data Processing:

  • Plot the natural log of the percentage of parent compound remaining versus time. The slope of the linear regression represents the elimination rate constant ( k ).

  • Calculate Half-life: t1/2​=0.693/k

  • Calculate Intrinsic Clearance: CLint​=(k×V)/P , where V is the incubation volume and P is the mass of microsomal protein.

Data Interpretation & The Caveat of Metabolic Switching

When evaluating the data, a successful Piperidine-d10 substitution will yield a significantly lower CLint​ and a prolonged t1/2​ compared to the standard piperidine.

However, researchers must be vigilant regarding metabolic switching . Because CYP450 enzymes (particularly CYP3A4) have large, flexible active sites, the increased activation energy required to oxidize the deuterated piperidine ring may cause the molecule to reorient within the active site[3]. This can shunt the metabolic focus toward a previously minor, non-deuterated site on the molecule. Therefore, while the piperidine ring itself becomes stable, the overall systemic clearance of the drug might not improve as drastically as predicted unless all major metabolic soft spots are addressed[3]. Comprehensive metabolite profiling via high-resolution mass spectrometry is required to confirm that the KIE has successfully improved the overall PK profile rather than just shifting the site of degradation.

References

• Novel Piperidine-derived Amide sEH Inhibitors as Mediators of Lipid Metabolism with Improved Stability National Institutes of Health (PMC) URL:[Link]

• Deuterium isotope effects in drug pharmacokinetics II: Substrate-dependence of the reaction mechanism influences outcome for cytochrome P450 cleared drugs National Institutes of Health (PMC) URL:[Link]

• Drug Metabolic Stability in Early Drug Discovery to Develop Potential Lead Compounds ResearchGate URL: [Link]

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